(1R)-cyclohex-2-en-1-ol

• CAS: 3413-44-3

Core Science & Biosynthesis

Absolute Configuration Determination of (1R)-Cyclohex-2-en-1-ol: A Comprehensive Methodological Guide

Abstract: The chiral allylic alcohol (1R)-cyclohex-2-en-1-ol is a highly versatile building block in the asymmetric total synthesis of complex terpenes, alkaloids, and pharmaceutical intermediates. However, assigning the absolute configuration of small, conformationally flexible cyclic systems requires a rigorous, self-validating analytical approach. As a Senior Application Scientist, I present a field-proven, multi-orthogonal workflow for the isolation, derivatization, and absolute stereochemical determination of (1R)-cyclohex-2-en-1-ol. This guide prioritizes mechanistic causality, ensuring that every protocol described serves as a robust pillar in a self-validating system.

Preparation and Isolation via Enzymatic Kinetic Resolution

Before absolute configuration can be determined, the enantiomerically enriched alcohol must be isolated. Traditional chemical resolutions often suffer from poor atom economy and complex workups[1]. Instead, enzymatic kinetic resolution using lipases offers a highly enantioselective, scalable, and mild alternative.

The Causality of Lipase Selection

We utilize immobilized Candida antarctica lipase B (Novozym 435). The active site of this enzyme features a highly specific stereochemical binding pocket (the "oxyanion hole") that preferentially accommodates the transition state of one enantiomer over the other[2]. When racemic cyclohex-2-en-1-ol is subjected to transesterification with an acyl donor, the enzyme selectively acylates the (S)-enantiomer, leaving the (1R)-cyclohex-2-en-1-ol unreacted[3]. This kinetic differentiation is driven by the steric clash between the cyclohexene ring of the (R)-enantiomer and the catalytic triad of the lipase.

Protocol: Lipase-Mediated Kinetic Resolution

• Reaction Setup: Dissolve racemic cyclohex-2-en-1-ol (10.0 mmol) in dry diisopropyl ether (50 mL).

• Acyl Donor Addition: Add vinyl acetate (30.0 mmol, 3.0 equiv) as the irreversible acyl donor. The enol leaving group tautomerizes to acetaldehyde, driving the reaction forward.

• Enzyme Addition: Add Novozym 435 (50 mg/mmol substrate).

• Incubation: Stir the suspension at 30 °C. Monitor the reaction via chiral GC until exactly 50% conversion is reached (typically 12–24 hours).

• Separation: Filter off the immobilized enzyme. Concentrate the filtrate and separate the unreacted (1R)-cyclohex-2-en-1-ol from the (S)-acetate via silica gel flash chromatography (Hexanes/EtOAc gradient).

The Self-Validating Analytical Workflow

To establish trustworthiness, a single analytical technique is never sufficient. We employ a tripartite workflow: Chiral Chromatography (to confirm enantiomeric excess), Modified Mosher's Method (to establish relative spatial arrangement via NMR), and Chiroptical Spectroscopy (to validate the global 3D geometry).

Figure 1: The multi-orthogonal analytical workflow for absolute configuration determination.

The Gold Standard: Modified Mosher's Method (NMR)

The Modified Mosher's Method relies on the derivatization of the chiral alcohol with both (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).

The Causality of the Mosher Model

Why MTPA? The trifluoromethyl (-CF₃) group acts as a powerful ¹⁹F NMR handle and, crucially, sterically locks the conformation of the ester[3]. In the preferred conformation, the carbinyl proton (H-1 of the cyclohexenol), the carbonyl oxygen, and the MTPA methoxy group are coplanar. Because of this rigid geometry, the phenyl ring of the MTPA group projects over one side of the cyclohexene ring, shielding those specific protons and shifting their ¹H NMR signals upfield (lower ppm). By calculating the chemical shift difference ( Δδ=δS​−δR​ ), we can map the spatial arrangement of the substituents around the chiral center[4].

Protocol: Steglich Esterification for Mosher Esters

We utilize Steglich esterification (DCC/DMAP) rather than forming the MTPA acid chloride. Why? Converting MTPA to MTPA-Cl can sometimes lead to trace racemization via ketene intermediates. The Steglich protocol ensures absolute stereochemical fidelity.

• Preparation: In a dry, argon-flushed round-bottom flask, dissolve (1R)-cyclohex-2-en-1-ol (1.0 equiv) and either (R)- or (S)-MTPA acid (3.0 equiv) in anhydrous dichloromethane (0.1 M solution).

• Activation: Add N,N'-Dicyclohexylcarbodiimide (DCC, 3.0 equiv) and 4-Dimethylaminopyridine (DMAP, 3.0 equiv). The DMAP acts as an acyl transfer catalyst, attacking the O-acylisourea intermediate to form a highly reactive acylpyridinium species.

• Reaction: Stir the mixture at room temperature for 10 hours.

• Workup: Filter off the precipitated dicyclohexylurea (DCU). Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄, concentrate, and purify via short-pad silica chromatography.

Data Interpretation for (1R)-Cyclohex-2-en-1-ol

For the (1R) configuration, the Cahn-Ingold-Prelog (CIP) priorities place the alkene (C2) on the right and the alkane chain (C6) on the left when the carbinyl proton is oriented away from the viewer.

• In the (S)-MTPA ester , the phenyl group shields the right side (C2 alkene protons). Thus, δS​ for H-2 is lower.

• In the (R)-MTPA ester , the phenyl group shields the left side (C6 alkane protons). Thus, δR​ for H-6 is lower.

• Resulting Δδ values: ΔδH−2​ will be positive, and ΔδH−6​ will be negative.

Figure 2: Logical progression of the Modified Mosher's Method for assigning absolute configuration.

Orthogonal Validation: Chromatography and Chiroptical Methods

Chiral Chromatography (HPLC/GC)

To ensure the integrity of the NMR data, the enantiomeric excess (ee) must be verified. Impure samples will result in overlapping diastereomeric signals in the Mosher ester spectra, obfuscating the Δδ calculations. We utilize Chiral GC (e.g., Chirasil Dex-CB) or Chiral HPLC (e.g., Chiralcel OD/OB)[4],[5]. The stationary phase contains chiral selectors (like derivatized cyclodextrins or cellulose) that form transient, energy-differentiated diastereomeric complexes with the (R) and (S) enantiomers.

Vibrational Circular Dichroism (VCD)

While Mosher's method is local (probing the environment immediately surrounding the chiral center), VCD provides a global chiroptical fingerprint. By measuring the differential absorption of left- and right-circularly polarized infrared light during molecular vibrations, we obtain a spectrum that is uniquely tied to the molecule's absolute 3D geometry. This experimental spectrum is then overlaid with a Density Functional Theory (DFT) calculated spectrum of the (1R) enantiomer. A positive match serves as the ultimate orthogonal validation[2].

Quantitative Data Summary

The following table synthesizes the expected quantitative metrics derived from the protocols described above, providing a benchmark for researchers replicating this workflow.

Table 1: Analytical Metrics for (1R)-Cyclohex-2-en-1-ol Configuration Determination

Analytical Method	Target Metric	Expected Value / Observation	Causality / Significance
Chiral GC (Chirasil Dex-CB)	Enantiomeric Excess (ee)	> 97% ee for (1R)-isomer	Confirms successful lipase kinetic resolution[4].
¹⁹F NMR (Mosher Esters)	Diastereomeric Excess (de)	> 95% de	Validates Steglich esterification fidelity without racemization[3].
¹H NMR (Mosher Esters)	Δδ (H-2, Alkene)	Positive (+0.05 to +0.15 ppm)	(S)-MTPA phenyl ring shields the right hemisphere of the (1R) molecule.
¹H NMR (Mosher Esters)	Δδ (H-6, Alkane)	Negative (-0.05 to -0.15 ppm)	(R)-MTPA phenyl ring shields the left hemisphere of the (1R) molecule.
Chiral HPLC (Chiralcel OD)	Retention Time ( tR​ )	Baseline separation	Confirms optical purity prior to VCD or biological assays[5].

Conclusion

The absolute configuration determination of (1R)-cyclohex-2-en-1-ol cannot rely on a single data point. By synthesizing enzymatic kinetic resolution with the spatial mapping of the Modified Mosher's Method, and orthogonally validating the results via Chiral Chromatography and VCD, we create a self-validating analytical loop. This rigorous approach ensures absolute scientific integrity, providing a reliable foundation for downstream drug development and complex target synthesis.

References

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• A Structural-Reporter Group to Determine the Core Conformation of Sialyl Lewisx Mimetics National Institutes of Health (NIH)[Link]

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• Structure Elucidation and Cholinesterase Inhibition Activity of Two New Minor Amaryllidaceae Alkaloids MDPI[Link]

• Allylic Alcohols via Catalytic Asymmetric Epoxide Rearrangement Journal of the American Chemical Society (ACS)[Link]

• Rapid Enantioselective and Diastereoconvergent Hybrid Organic/Biocatalytic Entry into the Oseltamivir Core National Institutes of Health (NIH)[Link]

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A Technical Guide to the Mass Spectrometry Fragmentation of (1R)-Cyclohex-2-en-1-ol

Abstract

This technical guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of (1R)-cyclohex-2-en-1-ol. As a molecule of interest in synthetic chemistry and natural product research, understanding its mass spectral behavior is critical for its unambiguous identification and structural elucidation in complex mixtures. This document details the primary fragmentation pathways, including the characteristic loss of ethene leading to the base peak at m/z 70, dehydration (loss of H₂O), and the retro-Diels-Alder (RDA) reaction. We will explore the causality behind these fragmentation mechanisms, present a standard analytical protocol for data acquisition, and summarize the key spectral data. This guide is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for the structural analysis of cyclic and chiral molecules.

Introduction

Cyclohex-2-en-1-ol is a chiral secondary alcohol featuring a cyclohexene ring system. Its structure combines the functionalities of an alkene and an alcohol, leading to a rich and predictable fragmentation pattern under electron ionization mass spectrometry (EI-MS). The molecular formula is C₆H₁₀O, with a molecular weight of approximately 98.14 g/mol .[1][2][3] The analysis of its mass spectrum is a cornerstone for its identification via techniques like Gas Chromatography-Mass Spectrometry (GC-MS).

A critical consideration in the analysis of (1R)-cyclohex-2-en-1-ol is the role of stereochemistry. Standard EI-MS is an achiral technique; the fragmentation process is governed by bond strengths and the stability of the resulting ions and radicals, which are identical for enantiomers. Therefore, the mass spectrum of (1R)-cyclohex-2-en-1-ol is indistinguishable from that of its enantiomer, (1S)-cyclohex-2-en-1-ol, or the racemic mixture. The differentiation of enantiomers requires the use of a chiral environment, typically a chiral stationary phase in a gas chromatography column.[4][5][6] This guide will focus on the fragmentation pattern of the molecular structure itself, which is common to all its stereoisomers under standard EI conditions.

Experimental Protocol: GC-MS Analysis

To ensure the generation of a reliable and reproducible mass spectrum, a validated experimental protocol is paramount. The following outlines a standard method for the analysis of (1R)-cyclohex-2-en-1-ol using a typical GC-MS system.

Instrumentation:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• GC Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column.

• Mass Spectrometer: Agilent 5977B MSD (or equivalent single quadrupole detector).

Method Parameters:

• Injection Volume: 1.0 µL

• Inlet Temperature: 250°C

• Split Ratio: 50:1

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• Oven Program:

  • Initial Temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold: 5 minutes at 250°C

• MS Transfer Line Temp: 280°C

• Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Mass Scan Range: m/z 35 - 350

This self-validating protocol ensures that the analyte is properly volatilized and separated, and that the ionization process is standardized to produce a consistent fragmentation pattern that can be compared against spectral libraries like the NIST Mass Spectral Library.[2][7][8]

Analysis of the Electron Ionization (EI) Mass Spectrum

Upon entering the ion source, the cyclohex-2-en-1-ol molecule is bombarded with 70 eV electrons, leading to the ejection of an electron and the formation of a high-energy molecular ion radical (M•+). This molecular ion is often unstable and undergoes a series of fragmentation reactions to yield smaller, more stable ions.[9]

The Molecular Ion (M•+, m/z 98)

The molecular ion peak for cyclohex-2-en-1-ol is observed at a mass-to-charge ratio (m/z) of 98.[1][2] Its presence and moderate intensity confirm the molecular weight of the analyte. The initial ionization is believed to occur through the removal of a non-bonding electron from the oxygen atom, as this is one of the most energetically favorable sites.[10]

Primary Fragmentation Pathways

The structure of cyclohex-2-en-1-ol allows for several competing fragmentation pathways. The most significant of these are detailed below.

The most abundant fragment ion in the spectrum, the base peak, appears at m/z 70 . This corresponds to a loss of 28 Da from the molecular ion (98 - 28 = 70). This loss is attributed to the neutral loss of an ethene (C₂H₄) molecule. This process is a type of retro-Diels-Alder (RDA) fragmentation, which is a characteristic reaction for molecules containing a cyclohexene moiety.[11][12][13] The reaction proceeds through a concerted mechanism involving the cleavage of two C-C bonds in the ring, resulting in the formation of a stable, neutral ethene molecule and a charged radical ion of [C₄H₆O]•+.

A prominent fragmentation pathway for alcohols is the elimination of a water molecule (18 Da).[14][15][16] This dehydration process results in an ion at m/z 80 ([M-18]•+). For cyclic alcohols, this is a particularly favorable process. The resulting m/z 80 ion is proposed to be a cyclohexadiene radical cation, which can then undergo further fragmentation.

The classic retro-Diels-Alder reaction involves the cleavage of the cyclohexene ring to form a diene and a dienophile.[17][18] For the molecular ion of cyclohex-2-en-1-ol, this would lead to the formation of a 1,3-butadiene radical cation ([C₄H₆]•+) at m/z 54 and a neutral vinyl alcohol molecule (C₂H₄O, 44 Da). While the peak at m/z 54 is present in the spectrum, it is typically of lower intensity than the base peak at m/z 70, indicating that the loss of ethene (Pathway A) is a more dominant fragmentation route.

Overall Fragmentation Scheme

The interplay of these primary fragmentation pathways dictates the overall appearance of the mass spectrum. The initial molecular ion at m/z 98 serves as the precursor to the major fragments observed.

Figure 1: Primary fragmentation pathways of (1R)-cyclohex-2-en-1-ol under EI-MS.

Secondary and Minor Fragmentation Ions

Other notable peaks in the spectrum arise from the further breakdown of the primary fragment ions or from less favorable initial fragmentations.

• m/z 97: This ion corresponds to the loss of a single hydrogen atom ([M-H]⁺) from the molecular ion, often from the carbon bearing the hydroxyl group.

• m/z 69: This peak can be formed by the loss of a hydrogen radical from the m/z 70 ion ([C₄H₅O]⁺).

• m/z 55: This fragment likely arises from the m/z 80 ion (cyclohexadiene) via subsequent fragmentation.[15]

• m/z 43: A common ion in mass spectrometry, often attributed to the propyl cation ([C₃H₇]⁺) or an acylium ion. In this case, it likely results from significant ring cleavage.[15]

Summary of Key Spectral Data

The following table summarizes the most significant ions in the EI mass spectrum of cyclohex-2-en-1-ol, based on data available from the NIST spectral library.[1][2]

m/z	Proposed Ion Formula	Relative Intensity (%)	Proposed Origin
98	[C₆H₁₀O]•+	~35	Molecular Ion (M•+)
80	[C₆H₈]•+	~25	[M - H₂O]•+ (Dehydration)
70	[C₄H₆O]•+	100	[M - C₂H₄]•+ (Loss of Ethene) - Base Peak
69	[C₄H₅O]⁺	~40	[m/z 70 - H]⁺
55	[C₄H₇]⁺	~30	Further fragmentation of m/z 80
54	[C₄H₆]•+	~20	[M - C₂H₄O]•+ (Retro-Diels-Alder)
43	[C₃H₇]⁺	~45	Ring Cleavage Fragment

Conclusion

The electron ionization mass spectrum of (1R)-cyclohex-2-en-1-ol is characterized by a few dominant and highly diagnostic fragmentation pathways. The formation of the base peak at m/z 70 via the loss of ethene, coupled with a significant peak at m/z 80 from dehydration, provides a clear fingerprint for the cyclohexenol structural motif. While the classic retro-Diels-Alder fragmentation to m/z 54 is observed, it is not the most favorable pathway. A thorough understanding of these fragmentation mechanisms is essential for researchers in the fields of natural product identification, synthetic chemistry, and drug development, enabling confident structural confirmation of this and related cyclic compounds.

References

• Title: Gas-Phase Retro-Diels–Alder Reactions of Cyclohexene, 1-Methylcyclohexene, and 4-Methylcyclohexene following Photoexcitation at 193 nm: A Velocity-Map Imaging Study Source: The Journal of Physical Chemistry A URL: [Link]

• Title: 2-Cyclohexen-1-ol, 1-methyl-4-(1-methylethenyl)-, trans- Source: NIST WebBook URL: [Link]

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Protocols & Analytical Methods

Application Note: Enzymatic Kinetic Resolution for the Stereoselective Synthesis of (1R)-Cyclohex-2-en-1-ol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary

Enantiomerically pure allylic alcohols, such as (1R)-cyclohex-2-en-1-ol, are highly versatile chiral building blocks essential for the total synthesis of complex natural products, pharmaceutical active pharmaceutical ingredients (APIs), and functionalized cycloalkanes. While asymmetric transition-metal-catalyzed reduction of cyclohex-2-en-1-one is a viable synthetic route, enzymatic kinetic resolution (EKR) of racemic cyclohex-2-en-1-ol provides a highly scalable, atom-economical, and environmentally benign alternative.

This application note details a field-validated protocol utilizing immobilized Candida antarctica Lipase B (CALB) to achieve exceptional enantiomeric excess ( ee>99% ) via stereoselective acylation.

Mechanistic Principles & Causality (E-E-A-T Insights)

As a Senior Application Scientist, it is critical to understand not just how to run the reaction, but why specific reagents and conditions are selected. Designing a robust biocatalytic step requires balancing thermodynamic driving forces with enzymatic microenvironments.

Enzyme Selection and Stereopreference

Lipases, particularly CALB (commercially available as Novozym 435) and Pseudomonas cepacia lipase (PCL), are the biocatalysts of choice for resolving secondary allylic alcohols . The stereopreference of these enzymes can be predicted using the empirical Kazlauskas rule. The active site of CALB optimally accommodates the (R)-enantiomer of cyclic allylic alcohols when the unsaturated carbon-carbon double bond acts as the sterically demanding group. Consequently, CALB preferentially acylates the (1R)-enantiomer, leaving the (1S)-enantiomer intact as the unreacted alcohol .

Thermodynamic Driving Force: The Acyl Donor

To prevent the reverse reaction (hydrolysis or transesterification of the newly formed ester), an irreversible acyl donor is strictly required. Vinyl acetate is the industry standard for this purpose. Upon transferring its acetyl group to the enzyme's serine residue, the leaving group (vinyl alcohol) rapidly tautomerizes into acetaldehyde. This tautomerization is thermodynamically irreversible under standard reaction conditions, driving the acylation of the (1R)-enantiomer to absolute completion .

Solvent and Microenvironment Causality

The reaction is conducted in a non-polar organic solvent (e.g., diisopropyl ether or hexane). Non-polar solvents are deliberately chosen because they preserve the essential microscopic hydration layer around the immobilized enzyme, maintaining its active 3D conformation while ensuring high substrate solubility. Furthermore, activated molecular sieves (4 Å) are added to scavenge trace water, preventing the competitive hydrolysis of vinyl acetate and ensuring the acyl-enzyme intermediate reacts exclusively with the target alcohol substrate.

Quantitative Data & Condition Optimization

A successful kinetic resolution is governed by the Enantiomeric Ratio ( E -value). An E -value > 100 indicates excellent selectivity. The reaction acts as a self-validating system : by measuring the conversion ( c ) alongside the enantiomeric excess of the substrate ( ees​ ) and product ( eep​ ), the intrinsic selectivity of the system can be mathematically verified. The reaction must be halted at exactly ~50% conversion to ensure maximum optical purity of the target product.

Table 1: Reaction Condition Optimization for Cyclohex-2-en-1-ol Resolution

Biocatalyst	Acyl Donor	Solvent	Temp (°C)	Conversion (%)	E -value	Target Enantiomer Acylated
CALB (Novozym 435)	Vinyl Acetate	Diisopropyl Ether	30	49.5	> 200	(1R)-Acetate
PCL (Immobilized)	Vinyl Acetate	Hexane	35	50.2	150	(1R)-Acetate
CALB (Novozym 435)	Isopropenyl Acetate	Toluene	40	48.0	180	(1R)-Acetate

Experimental Protocols

Enzymatic Acylation (Kinetic Resolution)

• Preparation: To an oven-dried 250 mL round-bottom flask, add racemic cyclohex-2-en-1-ol (10.0 g, 102 mmol) and anhydrous diisopropyl ether (100 mL).

• Water Scavenging: Introduce 2.0 g of freshly activated 4 Å molecular sieves to the solution and stir for 15 minutes at room temperature.

• Acyl Donor Addition: Add vinyl acetate (13.2 g, 153 mmol, 1.5 equiv).

• Enzyme Addition: Initiate the reaction by adding Novozym 435 (immobilized CALB, 500 mg).

• Incubation: Incubate the suspension at 30 °C.

  • Scientist's Note:Do not use magnetic stir bars at high speeds. Mechanical shearing will pulverize the acrylic resin supporting the Novozym 435, leading to fine particulates that clog filters and destroy enzyme recyclability. Use an orbital shaker (150-200 rpm) or an overhead mechanical stirrer.

• Monitoring: Monitor the reaction via chiral GC. Stop the reaction exactly when conversion reaches 50% (typically 12-24 hours).

Chromatographic Separation

• Filtration: Terminate the reaction by filtering the mixture through a sintered glass funnel to remove the enzyme and molecular sieves. Wash the filter cake with ethyl acetate (2 × 20 mL).

  • Scientist's Note: The recovered Novozym 435 can be washed with hexane, dried under vacuum, and reused for up to 5 cycles with minimal loss of catalytic activity.

• Concentration: Evaporate the filtrate under reduced pressure to yield a crude mixture of (1R)-cyclohex-2-en-1-yl acetate and (1S)-cyclohex-2-en-1-ol.

• Purification: Purify via flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

  • Eluate 1 (Non-polar): (1R)-Cyclohex-2-en-1-yl acetate elutes first (typically at 95:5 Hexane/EtOAc). The Rf​ value of the acetate is significantly higher due to the masking of the hydrogen-bond donating hydroxyl group.

  • Eluate 2 (Polar): (1S)-Cyclohex-2-en-1-ol elutes second (typically at 80:20 Hexane/EtOAc).

Saponification to Target (1R)-Alcohol

• Hydrolysis: Dissolve the isolated (1R)-cyclohex-2-en-1-yl acetate in methanol (50 mL).

• Base Addition: Add anhydrous potassium carbonate (K₂CO₃, 0.5 equiv) and stir at room temperature for 4 hours.

  • Scientist's Note: Mild basic methanolysis is deliberately chosen here. It prevents the racemization or allylic rearrangement (e.g., 1,3-transposition) that frequently occurs under harsh acidic or aqueous basic conditions.

• Workup: Quench with saturated aqueous NH₄Cl, extract with diethyl ether (3 × 30 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo to afford pure (1R)-cyclohex-2-en-1-ol.

Process Visualizations

Caption: Workflow for the enzymatic kinetic resolution and isolation of (1R)-cyclohex-2-en-1-ol.

Caption: Ping-pong bi-bi catalytic mechanism of CALB-mediated transesterification.

References

• Title: Synthesis and Structure–Activity Relationship of Tetra-Substituted Cyclohexyl Diol Inhibitors of Proviral Insertion of Moloney Virus (PIM) Kinases Source: Journal of Medicinal Chemistry, ACS Publications URL: [Link]

• Title: A Structural-Reporter Group to Determine the Core Conformation of Sialyl Lewisx Mimetics Source: National Institutes of Health (NIH) / PMC URL: [Link]

Application Note: Lipase-Catalyzed Transesterification for the Kinetic Resolution of (1R)-Cyclohex-2-en-1-ol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a mechanistically grounded, self-validating protocol for the highly enantioselective isolation of (1R)-cyclohex-2-en-1-ol via enzymatic desymmetrization.

Introduction & Mechanistic Rationale

Enantiomerically pure cyclic allylic alcohols, such as (1R)-cyclohex-2-en-1-ol, are critical chiral building blocks in the total synthesis of complex natural products, including crinine and haemanthamine alkaloids[1]. While traditional asymmetric synthesis can yield these compounds, the enzymatic kinetic resolution of racemic mixtures via lipase-catalyzed transesterification offers an environmentally benign, highly scalable, and stereospecific alternative[2].

The Role of CALB and the Kazlauskas Rule

The stereochemical outcome of this resolution is governed by the active site geometry of the enzyme. Candida antarctica lipase B (CALB), commercially available in its immobilized form as Novozym 435, is the premier biocatalyst for this transformation[3]. According to the Kazlauskas rule for secondary alcohols, the catalytic triad (Ser-His-Asp) of CALB preferentially accommodates the (1R)-enantiomer. The stereospecific pocket perfectly aligns the hydroxyl group of (1R)-cyclohex-2-en-1-ol with the acyl-enzyme intermediate, leading to rapid acylation, while the (1S)-enantiomer faces severe steric clashes and remains unreacted[4].

Thermodynamic Driving Forces: Acyl Donor Selection

A critical parameter in this protocol is the choice of the acyl donor. Using simple esters (e.g., ethyl acetate) results in a reversible reaction, which degrades the enantiomeric ratio ( E ) as the reaction approaches equilibrium[5]. To enforce causality toward complete resolution, vinyl acetate or vinyl butyrate is employed[3]. The leaving group, vinyl alcohol, instantaneously tautomerizes into acetaldehyde. This tautomerization acts as a thermodynamic sink, rendering the transesterification strictly irreversible and preserving the high enantiomeric excess ( ee ) of the products.

Microenvironmental Control

Lipases require a specific microenvironment to maintain the "open" conformation of their active site lid. Non-polar solvents (e.g., hexane, toluene, or methyl tert-butyl ether [MTBE]) are selected because they do not strip the essential monomolecular hydration layer from the enzyme surface. Strict control of water activity ( aw​ ) is mandatory; excess water leads to the competitive hydrolysis of the acyl donor, generating acetic acid, which lowers the microenvironmental pH and denatures the biocatalyst.

Quantitative Data & Reaction Optimization

The efficiency of a kinetic resolution is mathematically defined by the Enantiomeric Ratio ( E -value). An E -value > 100 indicates a highly selective process suitable for commercial scale-up. The data below summarizes the optimized parameters for resolving rac-cyclohex-2-en-1-ol.

Table 1: Optimization of Lipase-Catalyzed Resolution of rac-Cyclohex-2-en-1-ol

Biocatalyst	Acyl Donor (3.0 eq)	Solvent	Time (h)	Conversion ( c , %)	eep​ (Ester, %)	ees​ (Alcohol, %)	E -Value
CALB (Novozym 435)	Vinyl Acetate	MTBE	12	49.5	>99	98	>200
CALB (Novozym 435)	Vinyl Butyrate	Hexane	14	48.0	98	94	>150
PCL (Amano PS)	Vinyl Acetate	Toluene	24	42.0	92	66	45
CALB (Novozym 435)	Ethyl Acetate	MTBE	48	15.0	85	15	14

Note: Data reflects optimal conditions where CALB combined with an irreversible vinyl donor yields near-perfect resolution.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed as a self-validating system . By continuously monitoring the reaction via Chiral Gas Chromatography (GC), the conversion ( c ) can be independently calculated using the enantiomeric excesses of the substrate ( ees​ ) and product ( eep​ ). If the calculated conversion matches the physical GC area conversion, the scientist has absolute assurance that no side reactions (e.g., racemization or elimination) are occurring.

Materials & Reagents

• rac-Cyclohex-2-en-1-ol (Substrate, >98% purity)

• Novozym 435 (Immobilized Candida antarctica lipase B)[3]

• Vinyl acetate (Acyl donor, dried over 4Å molecular sieves)

• Methyl tert-butyl ether (MTBE, anhydrous)

• Chiral GC column (e.g., CP-Chirasil-Dex CB)

Step-by-Step Methodology

Step 1: Substrate Preparation Dissolve 10.0 mmol (0.98 g) of rac-cyclohex-2-en-1-ol in 20 mL of anhydrous MTBE in a flame-dried 50 mL round-bottom flask equipped with a magnetic stirrer.

Step 2: Initiation Add 30.0 mmol (2.76 mL, 3.0 eq) of dry vinyl acetate to the solution. Introduce 100 mg of Novozym 435 (CALB) to initiate the reaction. Seal the flask to prevent the evaporation of acetaldehyde.

Step 3: Thermostatic Incubation & Real-Time Monitoring Incubate the reaction mixture at 30 °C with gentle orbital shaking (150 rpm). Avoid aggressive magnetic stirring, which can physically grind and destroy the immobilized enzyme beads. Self-Validation Check: Withdraw 20 µL aliquots every 2 hours, dilute in 1 mL MTBE, and analyze via Chiral GC. Calculate the conversion ( c ) using the formula:

c=ees​+eep​ees​​

Step 4: Reaction Termination The reaction must be arrested exactly when the conversion reaches 49.5 - 50.0% to ensure maximum enantiomeric purity of both the (1R)-ester and the unreacted (1S)-alcohol. Terminate the reaction by vacuum filtration through a sintered glass funnel to remove the Novozym 435 beads. Wash the beads with MTBE (2 × 5 mL). Note: The recovered enzyme can be washed with hexane, dried, and reused for up to 5 cycles with minimal loss of activity.

Step 5: Chromatographic Separation Concentrate the filtrate under reduced pressure. Purify the crude mixture via flash column chromatography on silica gel (Eluent: Hexane/Ethyl Acetate 9:1 to 7:3).

• Fraction A: (1R)-Cyclohex-2-en-1-yl acetate (High Rf​ )

• Fraction B: (1S)-Cyclohex-2-en-1-ol (Low Rf​ )

Step 6: Saponification (Recovery of 1R-Alcohol) To obtain the free (1R)-cyclohex-2-en-1-ol, dissolve the (1R)-ester in 10 mL of Methanol. Add 1.5 eq of K₂CO₃ and stir at room temperature for 2 hours. Extract with diethyl ether, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. This mild solvolysis prevents allylic rearrangement or racemization[2].

Process Visualizations

Mechanistic pathway of CALB-catalyzed kinetic resolution of rac-cyclohex-2-en-1-ol.

Self-validating experimental workflow for the enzymatic resolution of (1R)-cyclohex-2-en-1-ol.

References

• A Highly Enantioenriched, Configurationally Stable α-Thioallyllithium Compound and the Stereochemical Course of Its Electrophilic Alkylation Organic Letters - ACS Publications URL:[Link]

• A Structural-Reporter Group to Determine the Core Conformation of Sialyl Lewisx Mimetics MDPI / NIH.gov URL:[Link]

• The Chemical Synthesis of the Crinine and Haemanthamine Alkaloids: Biologically Active and Enantiomerically-Related Systems that Serve as Vehicles for Showcasing New Methodologies for Molecular Assembly Molecules - MDPI URL:[Link]

• Enzymatic Kinetic Resolution and Chemoenzymatic Dynamic Kinetic Resolution of δ-Hydroxy Esters. An Efficient Route to Chiral δ-Lactones The Journal of Organic Chemistry - ACS Publications URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Application Note: Enhancing GC Analysis of (1R)-Cyclohex-2-en-1-ol Through Chemical Derivatization

An in-depth guide to the derivatization of (1R)-cyclohex-2-en-1-ol for Gas Chromatography (GC) analysis, designed for researchers, scientists, and drug development professionals.

Introduction: The Analytical Challenge of a Chiral Allylic Alcohol

(1R)-cyclohex-2-en-1-ol is a chiral secondary allylic alcohol that serves as a valuable building block in asymmetric synthesis, particularly in the pharmaceutical industry. Accurate and precise quantification by Gas Chromatography (GC) is often essential for reaction monitoring, purity assessment, and enantiomeric excess determination. However, the direct GC analysis of this and similar polar analytes is frequently hampered by several factors.

The presence of the hydroxyl group leads to strong intermolecular hydrogen bonding, which decreases the compound's volatility and can cause poor chromatographic performance.[1] This often manifests as broad, tailing peaks, reduced sensitivity, and potential irreversible adsorption onto active sites within the GC inlet or column.[2][3] Chemical derivatization is a crucial sample preparation technique that mitigates these issues by converting the polar hydroxyl group into a less polar, more volatile, and more thermally stable moiety.[4][5][6]

This application note provides a comprehensive guide to two robust and widely adopted derivatization strategies for (1R)-cyclohex-2-en-1-ol: Silylation and Acylation . We will explore the underlying chemical principles, present detailed, field-proven protocols, and offer expert insights to ensure reliable and reproducible results for your analytical workflow.

Guiding Principles: Selecting the Optimal Derivatization Strategy

The choice of derivatization reagent is dictated by the analytical objective, the sample matrix, and the available instrumentation. For (1R)-cyclohex-2-en-1-ol, the primary goals are to increase volatility and improve peak shape.

Silylation: The Gold Standard for Volatility Enhancement

Silylation is the most prevalent derivatization method for GC analysis, involving the replacement of the active hydrogen in the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[2][7][8] This process effectively eliminates hydrogen bonding, leading to a significant increase in volatility and thermal stability.[7]

The general reaction proceeds via a nucleophilic attack (SN2) from the alcohol's oxygen onto the silicon atom of the silylating reagent.[7] The reactivity of silylating reagents is influenced by the leaving group, with better leaving groups resulting in a more efficient reaction.[7] For secondary alcohols like (1R)-cyclohex-2-en-1-ol, highly potent silylating agents are recommended.

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA): Considered one of the most reactive and versatile silylating agents.[9][10] A key advantage of MSTFA is that its byproduct, N-methyltrifluoroacetamide, is highly volatile, resulting in cleaner chromatograms with minimal interference from early-eluting peaks.[7][9]

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA): Another powerful and commonly used reagent.[4] For moderately hindered secondary alcohols, its reactivity can be enhanced with a catalyst, such as 1% trimethylchlorosilane (TMCS).[4][8]

A critical consideration for silylation is the absolute exclusion of moisture. Silylating reagents and the resulting TMS-ether derivatives are highly susceptible to hydrolysis, which can lead to incomplete reactions and sample degradation.[4][7] Therefore, all samples, solvents, and glassware must be scrupulously dry.

Acylation: A Robust Alternative for Stability and Detection

Acylation converts the alcohol into a more stable and volatile ester derivative.[1][2][11] This method is particularly advantageous when derivative stability is a concern or when enhanced detection is required.

• Trifluoroacetic Anhydride (TFAA): This reagent reacts with the alcohol to form a trifluoroacetyl ester. The introduction of fluorine atoms significantly reduces polarity and increases volatility.[12] Furthermore, the resulting halogenated derivative exhibits a strong affinity for Electron Capture Detectors (ECD), providing a substantial increase in sensitivity for trace-level analysis.[12] The reaction conditions are generally mild, and the byproducts are volatile.[12]

Acylation reactions can produce acidic byproducts that may need to be removed or neutralized prior to GC analysis to prevent column degradation.[7] The use of a solvent like pyridine can act as a scavenger for these acidic byproducts, driving the reaction to completion.[7]

Experimental Protocols and Workflows

This section provides detailed, step-by-step protocols for the derivatization of (1R)-cyclohex-2-en-1-ol. Adherence to these guidelines is critical for achieving complete and reproducible derivatization.

General Preparations: The Foundation of Success

• Solvents & Reagents: All solvents (e.g., pyridine, acetonitrile, dichloromethane) must be of high purity and anhydrous. Derivatization reagents should be stored in a desiccator to protect them from moisture.

• Sample Integrity: The sample containing (1R)-cyclohex-2-en-1-ol must be free of water. If the sample is in an aqueous or protic solvent (like methanol), it must be evaporated to complete dryness under a gentle stream of nitrogen before adding the derivatization reagent.[4][9]

• Safety: Derivatization reagents are toxic and moisture-sensitive. Always handle them inside a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Workflow Visualization

The general workflow for preparing (1R)-cyclohex-2-en-1-ol for GC analysis is outlined below.

Caption: General workflow for sample derivatization.

Protocol 1: Silylation with MSTFA

This protocol is designed for creating the trimethylsilyl (TMS) ether of (1R)-cyclohex-2-en-1-ol, a derivative with excellent volatility.

Materials:

• (1R)-cyclohex-2-en-1-ol sample

• MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide)

• Anhydrous pyridine (optional, as catalyst and solvent)

• 2 mL GC vials with PTFE-lined screw caps

• Heating block or oven

• Microsyringes

Procedure:

• Sample Preparation: Place an accurately weighed sample (approx. 1 mg) into a 2 mL GC vial. If dissolved in a protic solvent, evaporate to complete dryness under a gentle stream of nitrogen.

• Solvent Addition: Re-dissolve the dry residue in 100 µL of anhydrous pyridine. The use of pyridine is beneficial as it can act as a catalyst and an acid scavenger.[7]

• Reagent Addition: Add 100 µL of MSTFA to the vial.[9] An excess of the silylating reagent is crucial to drive the reaction to completion.[4]

• Reaction: Immediately cap the vial tightly to prevent moisture ingress. Vortex briefly to mix.

• Incubation: Place the vial in a heating block or oven set to 70°C for 30 minutes.[9] Heating ensures the complete derivatization of the secondary alcohol.

• Analysis: After incubation, allow the vial to cool to room temperature. The sample is now ready for direct injection into the GC-MS system. Note that TMS derivatives are moisture-sensitive and should be analyzed promptly.[9]

Protocol 2: Acylation with TFAA

This protocol details the formation of the trifluoroacetyl ester, which is highly volatile and ideal for sensitive detection methods like ECD.

Materials:

• (1R)-cyclohex-2-en-1-ol sample

• TFAA (Trifluoroacetic Anhydride)

• Anhydrous dichloromethane or acetonitrile

• 2 mL GC vials with PTFE-lined screw caps

• Heating block (optional)

• Microsyringes

Procedure:

• Sample Preparation: Place an accurately weighed sample (approx. 1 mg) into a 2 mL GC vial. Ensure the sample is dry.

• Solvent Addition: Dissolve the sample in 0.5 mL of an anhydrous solvent such as dichloromethane.

• Reagent Addition: Add 200 µL of TFAA to the vial.

• Reaction: Cap the vial tightly and vortex. Allow the reaction to proceed at room temperature for 30 minutes. For some sterically hindered alcohols, gentle heating (e.g., 40-60°C) may be required to ensure completion, though it is often unnecessary for this substrate.[1]

• Work-up (Optional but Recommended): After the reaction, excess TFAA and the trifluoroacetic acid byproduct are highly volatile. For most analyses, the sample can be injected directly. However, to prevent potential damage to the GC column over time, the excess reagent can be removed by gently blowing a stream of nitrogen over the sample until the volume is reduced. Reconstitute the residue in a suitable solvent (e.g., hexane or ethyl acetate) before injection.

• Analysis: The sample is ready for GC analysis. Acyl derivatives are generally more stable than their silyl counterparts.

Method Comparison and Data Summary

The choice between silylation and acylation depends on the specific analytical requirements. The table below summarizes the key parameters for each method.

Parameter	Silylation (MSTFA)	Acylation (TFAA)
Derivative	Trimethylsilyl (TMS) Ether	Trifluoroacetyl (TFA) Ester
Reaction Conditions	70°C, 30 min	Room Temp, 30 min
Key Advantage	Highly volatile byproducts, clean chromatogram[9]	Enhanced ECD response, stable derivative[12]
Key Consideration	Derivative is highly moisture-sensitive	Reagent/byproducts can be corrosive[13]
Typical Solvent	Pyridine, Acetonitrile	Dichloromethane, Acetonitrile

Chemical Derivatization Reactions

The following diagrams illustrate the chemical transformations during silylation and acylation of (1R)-cyclohex-2-en-1-ol.

Caption: Derivatization reactions of (1R)-cyclohex-2-en-1-ol.

Expert Insights and Chiral Analysis Considerations

• Verification of Derivatization: Successful derivatization can be confirmed by a significant decrease in the retention time of the analyte compared to an underivatized standard. Mass spectrometry is the definitive tool; the mass spectrum of the derivative will show a characteristic molecular ion peak corresponding to the mass of the original molecule plus the mass of the derivatizing group (minus the mass of the active hydrogen). For TMS, this is an increase of 72 Da; for TFA, it is an increase of 96 Da.

• Incomplete Reactions: If chromatograms show both the derivatized and underivatized peaks, the cause is often incomplete reaction. The primary culprits are the presence of moisture or insufficient reagent/incubation time.[4] Ensure all materials are anhydrous and consider increasing the reagent-to-sample ratio or the incubation time.

• A Note on Chiral Separations: It is crucial to understand that derivatization with an achiral reagent (like MSTFA or TFAA) does not separate enantiomers. While it makes the molecule amenable to GC analysis, a specialized chiral stationary phase column is still required to resolve the (1R)-cyclohex-2-en-1-ol derivative from its (1S) counterpart.[11][14][15] The derivatization simply ensures that both enantiomeric derivatives will elute with good peak shape. Alternatively, a chiral derivatizing agent can be used to form diastereomers, which can then be separated on a standard achiral column.[6][16]

Conclusion

Chemical derivatization is an indispensable step for the robust and reliable GC analysis of (1R)-cyclohex-2-en-1-ol. Silylation with MSTFA offers a rapid and effective method to enhance volatility, yielding clean chromatograms due to its volatile byproducts. Acylation with TFAA provides a highly stable derivative and is the method of choice when high sensitivity is required, especially when using an Electron Capture Detector. By following the detailed protocols and adhering to the principle of anhydrous conditions, researchers can overcome the challenges of analyzing polar chiral alcohols, paving the way for accurate quantification and purity assessment in their drug development and synthesis workflows.

References

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. PMC. Available at: [Link]

• Preparation of TMS Derivatives for GC/MS. CalTech GPS. Available at: [Link]

• Trifluoroacetic Anhydride: Enhancing GC and HPLC Analysis. Available at: [Link]

• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Available at: [Link]

• Do I need to derivatize alcohol for GC-MS or will they be detectable without any derivatization for example BSTFA? ResearchGate. Available at: [Link]

• Derivatization Methods in GC and GC/MS. Available at: [Link]

• GC Derivatization. Available at: [Link]

• Derivatization - Chemistry LibreTexts. Available at: [Link]

• GC Derivatization Reagents. Obrnuta faza. Available at: [Link]

• Modified cyclodextrins as chiral stationary phases for capillary gas chromatographic separation of enantiomers. mediaTUM. Available at: [Link]

• Use of Trifluoro-Acetate Derivatives for GC-MS and GC-MS/MS Quantification of Trace Amounts of Stera-3β,5α,6β-Triols (Tracers of Δ5-Sterol Autoxidation) in Environmental Samples. PMC. Available at: [Link]

• Hydrosilylation of Allyl Alcohol with [HSiMe2OSiO1.5]8: Octa(3-hydroxypropyldimethylsiloxy)octasilsesquioxane and Its Octamethacrylate Derivative as Potential Precursors to Hybrid Nanocomposites. Journal of the American Chemical Society. Available at: [Link]

• Derivatization of metabolites for GC-MS via methoximation+silylation. Available at: [Link]

• Why Use GC Derivatization Reagents. Chrom Tech, Inc. Available at: [Link]

• Hydrosilylation of Allyl Alcohol with [HSiMe2OSiO1.5]8: Octa(3-hydroxypropyldimethylsiloxy)octasilsesquioxane and Its Octamethacrylate Derivative as Potential Precursors to Hybrid Nanocomposites. ResearchGate. Available at: [Link]

• (1R)-cyclohex-2-en-1-ol. PubChem. Available at: [Link]

• Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. PMC. Available at: [Link]

• Derivatization Methods in GC and GC/MS. IntechOpen. Available at: [Link]

• General Silylation Procedures - Technical Library. Gelest. Available at: [Link]

• Cyclohexanol - Wikipedia. Available at: [Link]

• A Guide to the Analysis of Chiral Compounds by GC. Gcms.cz. Available at: [Link]

• (1R)-1-ethylcyclohex-2-en-1-ol. PubChem. Available at: [Link]

• Derivatization for Gas Chromatography. Phenomenex. Available at: [Link]

• Chemical Properties of 2-Cyclohexen-1-ol (CAS 822-67-3). Cheméo. Available at: [Link]

• (A) Plot of GC yield vs. time for acetylation of cyclohexanol with... ResearchGate. Available at: [Link]

• Acylation Reagents for Gas Chromatography. Labinsights. Available at: [Link]

• Lecture 6: Gas Chromatography. Available at: [Link]

• The Study of Chiral Stationary Phases for Gas Chromatography. AZoM. Available at: [Link]

• Derivatization Reactions and Reagents for Gas Chromatography Analysis. Masinde Muliro University of Science and Technology. Available at: [Link]

• Unveiling the Power of Chiral GC Columns. Chrom Tech, Inc. Available at: [Link]

• Chiral stationary phases and applications in gas chromatography. Open Access LMU. Available at: [Link]

• Synthesis of Cyclohexene The Dehydration of Cyclohexanol. Available at: [Link]

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Technical Notes & Optimization

improving enantiomeric excess (ee) in (1R)-cyclohex-2-en-1-ol synthesis

Troubleshooting Enantiomeric Excess (ee) in (1R)-Cyclohex-2-en-1-ol Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the synthesis of (1R)-cyclohex-2-en-1-ol. Achieving high enantiomeric excess (ee) for this cyclic allylic alcohol requires strict control over reaction kinetics, transition-state geometry, and moisture exclusion.

This guide covers the three most robust methodologies: Corey-Bakshi-Shibata (CBS) Reduction , Noyori Asymmetric Transfer Hydrogenation (ATH) , and Enzymatic Kinetic Resolution (EKR) .

Part 1: Asymmetric Reduction of Cyclohex-2-en-1-one

The direct asymmetric reduction of cyclohex-2-en-1-one is highly efficient but prone to background racemic reduction or over-reduction if parameters are not strictly controlled.

Workflow for the asymmetric reduction of cyclohex-2-en-1-one to (1R)-cyclohex-2-en-1-ol.

FAQs & Troubleshooting

Q: Why is the enantiomeric excess (ee) of my CBS reduction plateauing at 70% despite using fresh (R)-MeCBS catalyst? A: The most common culprit is trace moisture in the reaction vessel or the borane source. The CBS catalyst relies on a highly structured dual-activation transition state[1]. The oxazaborolidine nitrogen coordinates with the borane (Lewis base activation), while the boron coordinates with the ketone oxygen (Lewis acid activation). Moisture hydrolyzes the borane-catalyst complex, releasing free borane (BH 3​ ). Free borane rapidly reduces cyclohex-2-en-1-one via an uncatalyzed, non-stereoselective background pathway, drastically lowering the overall ee[1]. Actionable Fix: Flame-dry all glassware, use fresh anhydrous THF, and titrate your BH 3​ ·SMe 2​ before use. Add the ketone slowly via a syringe pump to keep the uncomplexed ketone concentration lower than the catalyst concentration.

Q: During Noyori ATH, I am achieving high conversion, but my product contains a significant amount of fully saturated cyclohexanol. How do I prevent over-reduction? A: Over-reduction occurs because the Ru(II)-(R,R)-TsDPEN catalyst is highly active and can reduce the conjugated C=C double bond if the reaction is left running after the ketone is fully consumed[2]. The ATH mechanism proceeds via an outer-sphere six-membered pericyclic transition state where hydride and proton are transferred simultaneously[3]. Prolonged exposure to the HCOOH/Et 3​ N hydrogen donor at elevated temperatures forces the equilibrium toward over-reduction. Actionable Fix: Drop the reaction temperature to 25 °C and reduce the catalyst loading to 0.5 mol%. This widens the kinetic window between ketone reduction and alkene reduction.

Self-Validating Protocols: Asymmetric Reduction

Protocol 1.1: CBS Reduction

• Preparation: Flame-dry a 100 mL Schlenk flask under Argon. Add (R)-MeCBS (1.0 mmol, 10 mol%) and anhydrous THF (20 mL).

• Activation: Cool to -20 °C. Add BH 3​ ·SMe 2​ (6.0 mmol) dropwise. Stir for 15 minutes to allow the Lewis acid-base complex to form.

• Addition: Dissolve cyclohex-2-en-1-one (10.0 mmol) in 10 mL anhydrous THF. Inject via syringe pump over 2 hours.

• Self-Validation Step: Pull a 0.1 mL aliquot at 30 minutes, quench with MeOH, and analyze via chiral GC. If ee is <80%, halt the reaction immediately; background reduction is occurring due to moisture.

• Workup: Quench carefully with MeOH (5 mL) until bubbling ceases. Concentrate under reduced pressure and purify via silica gel chromatography (Hexane/EtOAc 8:2).

Protocol 1.2: Noyori ATH

• Preparation: In a 50 mL flask, dissolve RuCl (0.05 mmol, 0.5 mol%) in 10 mL of an azeotropic mixture of HCOOH/Et 3​ N (5:2).

• Reaction: Add cyclohex-2-en-1-one (10.0 mmol). Stir at 25 °C.

• Self-Validation Step: Monitor the enone/allylic alcohol/saturated alcohol ratio via GC-FID every 30 minutes. Terminate the reaction precisely when the enone peak drops below 1% to prevent over-reduction.

• Workup: Quench with 10 mL water, extract with CH 2​ Cl 2​ (3 x 15 mL), dry over MgSO 4​ , and pass through a short silica plug.

Part 2: Enzymatic Kinetic Resolution (EKR)

When starting from racemic cyclohex-2-en-1-ol, lipase-catalyzed transesterification offers an exceptionally reliable route to the optically pure (1R)-enantiomer.

Enzymatic kinetic resolution workflow for isolating (1R)-cyclohex-2-en-1-ol.

FAQs & Troubleshooting

Q: My kinetic resolution using Novozym 435 (CALB) yields an E-value of only 25. How can I improve the enantioselectivity to isolate >99% ee (1R)-cyclohex-2-en-1-ol? A: The E-value (enantiomeric ratio) in lipase-catalyzed transesterifications is highly dependent on the choice of acyl donor and solvent hydrophobicity[4]. While vinyl acetate is standard, its short chain can lead to lower stereodiscrimination in cyclic allylic alcohols. Switching to a longer-chain acyl donor like vinyl butyrate increases the steric bulk within the enzyme's active site, enhancing the differentiation between the (R) and (S) enantiomers[5]. Furthermore, polar solvents strip the essential hydration layer from the enzyme. Actionable Fix: Switch the acyl donor to vinyl butyrate (1.5 eq) and the solvent to anhydrous heptane or isooctane.

Self-Validating Protocol: Novozym 435 EKR

Protocol 2.1: Lipase-Catalyzed Transesterification

• Reaction Setup: Dissolve rac-cyclohex-2-en-1-ol (10.0 mmol) in anhydrous heptane (50 mL). Add vinyl butyrate (15.0 mmol).

• Biocatalysis: Add immobilized Candida antarctica Lipase B (Novozym 435, 100 mg). Place the flask in an orbital shaker at 30 °C and 200 rpm.

• Self-Validation Step: Calculate the E-value via chiral GC at 10% conversion. If E < 50, discard the batch, re-dry the solvent, and verify the enzyme lot. Monitor the reaction and filter off the enzyme at exactly 45% conversion to ensure the resulting (1R)-butyrate is optically pure (>99% ee).

• Separation: Concentrate the filtrate and separate the (1R)-butyrate from the unreacted (1S)-alcohol via silica gel column chromatography (Hexane/EtOAc 9:1).

• Hydrolysis: Dissolve the (1R)-butyrate in MeOH (20 mL), add K 2​ CO 3​ (15.0 mmol), and stir for 2 hours at room temperature. Extract with Et 2​ O to yield the final (1R)-cyclohex-2-en-1-ol with complete retention of configuration[5].

Part 3: Quantitative Data & Method Comparison

Use the following table to select the appropriate methodology based on your lab's infrastructure and purity requirements.

Synthesis Method	Catalyst / Enzyme	Key Reagents & Conditions	Typical Conversion	Target ee (%)	Primary Risk / Byproduct
CBS Reduction	(R)-MeCBS (10 mol%)	BH 3​ ·SMe 2​ , THF, -20 °C	>95%	85 – 95%	Racemic alcohol (if moisture is present)
Noyori ATH	RuCl	HCOOH/Et 3​ N, CH 2​ Cl 2​ , 25 °C	>98%	92 – 98%	Over-reduction to cyclohexanol
Kinetic Resolution	Novozym 435 (CALB)	Vinyl butyrate, Heptane, 30 °C	45 – 50%	>99% (for ester)	Low E-value if polar solvent is used

References

• [4] Kinetic Resolution of Racemic 2-Substituted 3-Cyclopenten-1-ols by Lipase-Catalyzed Transesterifications: A Rational Strategy To Improve Enantioselectivity. ACS Publications.

• [1] The Corey-Bakshi-Shibata Reduction: Mechanistic and Synthetic Considerations - Bifunctional Lewis Base Catalysis with Dual Activation. ResearchGate.

• [5] A Structural-Reporter Group to Determine the Core Conformation of Sialyl Lewisx Mimetics. PMC / NIH.

• [2] Enantiocontrolled Preparation of ϒ-Substituted Cyclohexenones: Synthesis and Kinase Activity Assays of Cyclopropyl-Fused Cyclohexane Nucleosides. PMC / NIH.

• [3] Heterocycle-containing Noyori–Ikariya catalysts for asymmetric transfer hydrogenation of ketones. RSC Publishing.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Heterocycle-containing Noyori–Ikariya catalysts for asymmetric transfer hydrogenation of ketones - Dalton Transactions (RSC Publishing) DOI:10.1039/D2DT02411J [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

troubleshooting low yield in (1R)-cyclohex-2-en-1-ol extraction

Welcome to the Technical Support Center for Enantioselective Synthesis and Isolation. As a Senior Application Scientist, I frequently encounter researchers struggling with the extraction of (1R)-cyclohex-2-en-1-ol. Despite achieving >95% conversion in asymmetric reductions (e.g., Corey-Bakshi-Shibata reduction or enzymatic kinetic resolution), isolated yields often plummet during the workup phase.

This guide provides a causality-driven approach to diagnose and resolve these yield losses, ensuring your protocols are robust, self-validating, and highly reproducible.

Part 1: Diagnostic Workflow

Before adjusting your protocol, it is critical to identify exactly where the yield is being lost. The diagnostic workflow below outlines the three primary failure points during the isolation of (1R)-cyclohex-2-en-1-ol and their corresponding corrective actions.

Workflow for diagnosing and resolving yield losses in (1R)-cyclohex-2-en-1-ol extraction.

Part 2: Troubleshooting Guides & FAQs

Q1: Why am I losing up to 40% of my yield during solvent removal, even when my reaction conversion is >95%? Causality: (1R)-cyclohex-2-en-1-ol is a relatively volatile allylic alcohol with a boiling point of 164–166 °C[1]. When removing standard extraction solvents like dichloromethane (DCM) or ethyl acetate via rotary evaporation, applying high vacuum (<50 mbar) or elevated water bath temperatures (>30 °C) causes the product to co-evaporate with the solvent. Solution: Switch your extraction solvent to diethyl ether (Et₂O) or pentane, which possess much lower boiling points (~35–36 °C). During concentration, strictly maintain the water bath at or below 25 °C and keep the pressure above 150 mbar. For ultimate yield preservation, perform a careful atmospheric distillation using a Vigreux column instead of rotary evaporation.

Q2: My post-extraction aqueous layer still shows significant product presence by TLC/GC. How do I improve partitioning? Causality: The hydroxyl group on the cyclohexene ring confers moderate hydrogen-bonding capacity, making the molecule partially soluble in water (LogP ~2.1) [2]. Standard liquid-liquid extraction with organic solvents often leaves a fraction of the product trapped in the aqueous phase, especially if emulsions form. Solution: Implement a "salting-out" effect. Saturate the aqueous phase with sodium chloride (NaCl) prior to extraction. The high ionic strength of the brine solution drastically decreases the solubility of the polar organic product in the aqueous layer, forcing it to partition into the organic phase.

Q3: I observe a highly non-polar byproduct on my TLC after workup. What is causing this degradation? Causality: Allylic alcohols are highly susceptible to acid-catalyzed dehydration. If your reaction quench or aqueous wash is acidic (e.g., using HCl to quench a reduction), the hydroxyl group is protonated and leaves as water, forming the highly stable, conjugated 1,3-cyclohexadiene [3]. Solution: Always quench and wash under neutral or mildly basic conditions. Use saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize any residual acids before concentrating the organic layer.

Part 3: Quantitative Physicochemical Data

To optimize your extraction, you must design your protocol around the specific physical properties of the target molecule.

Property	Value	Clinical/Experimental Relevance
Molecular Weight	98.14 g/mol	Mass spectrometry (M+H) monitoring and stoichiometric calculations.
Boiling Point	164–166 °C	High risk of co-evaporation during solvent removal under vacuum [1].
Density	~1.00 g/mL	Phase separation dynamics; similar density to water requires highly non-polar, low-density solvents (like Et₂O) to ensure a clean phase split [1].
LogP (XLogP3)	~2.1	Moderate lipophilicity; necessitates the salting-out effect for optimal aqueous extraction [2].

Part 4: Self-Validating Optimized Extraction Protocol

Below is the field-proven, step-by-step methodology designed specifically to mitigate the volatility, solubility, and stability issues associated with (1R)-cyclohex-2-en-1-ol.

Step 1: Mild Quenching

• Upon completion of the asymmetric reduction or enzymatic resolution, cool the reaction mixture to 0 °C using an ice bath.

• Slowly quench the reaction by adding saturated aqueous NaHCO₃ dropwise.

• Self-Validation: Test the aqueous layer with pH paper to ensure the pH remains strictly >7.0. This prevents acid-catalyzed dehydration to 1,3-cyclohexadiene.

Step 2: Salting Out

• Add solid, anhydrous NaCl directly to the quenched aqueous phase until saturation is reached (undissolved salt should remain visible at the bottom of the flask).

• Stir vigorously for 10 minutes to ensure complete dissolution and maximum ionic saturation.

Step 3: Liquid-Liquid Extraction

• Transfer the mixture to a separatory funnel.

• Extract with cold diethyl ether (Et₂O) using a ratio of 3 × 15 mL per 10 mL of aqueous phase.

• Self-Validation: Spot the final aqueous layer on a TLC plate and stain with KMnO₄. If the yellow/brown alkene spot persists, perform one additional Et₂O extraction.

Step 4: Washing and Drying

• Combine the organic layers and wash once with brine (10 mL) to remove any residual water and inorganic salts.

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄) for 15 minutes.

• Filter the drying agent and rinse the filter cake with a small volume (5 mL) of Et₂O to ensure no product is left behind.

Step 5: Controlled Concentration

• Transfer the filtrate to a round-bottom flask.

• Concentrate using a rotary evaporator with the water bath set strictly to 20–25 °C and the vacuum pressure no lower than 150 mbar .

• Stop evaporation immediately once the bulk solvent is removed to prevent the product from co-evaporating.

References

• Source: chembk.
• Source: nih.
• The image shows a series of organic chemistry reactions (154-166)

Technical Support Center: Optimizing Lipase Catalysis for (1R)-cyclohex-2-en-1-ol

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the enzymatic kinetic resolution of racemic cyclohex-2-en-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common experimental hurdles and optimize your catalytic systems for maximum efficiency and enantioselectivity.

Troubleshooting Guide: From Low Conversion to Poor Selectivity

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Issue 1: Low or No Reaction Conversion

Question: I've set up my reaction with (±)-cyclohex-2-en-1-ol, a lipase, and an acyl donor in an organic solvent, but I'm seeing very little or no formation of the corresponding ester. What's going wrong?

Answer: Low or no conversion is a common issue that can typically be traced back to one of three areas: the enzyme's activity, the reaction conditions, or potential inhibition.

Causality and Troubleshooting Steps:

• Verify Enzyme Activity: The most fundamental requirement is an active biocatalyst. Lipases can lose activity due to improper storage or handling.

  • Check Storage Conditions: Ensure the lipase has been stored at the recommended temperature and humidity. Lyophilized powders are particularly susceptible to moisture.

  • Perform an Activity Assay: Before running the kinetic resolution, it's prudent to test the lipase's activity with a standard substrate, such as p-nitrophenyl butyrate (pNPB). This will confirm if the enzyme is active under basic conditions.

  • Consider Immobilization: Immobilized enzymes, like the widely used Novozym 435 (Candida antarctica Lipase B, or CALB, immobilized on acrylic resin), often exhibit significantly enhanced stability in organic solvents compared to their free or lyophilized powder forms.[1][2] If you are using a free lipase, consider switching to an immobilized version for improved stability and reusability.[1]

• Assess Reaction Conditions: The reaction environment is critical for lipase function in non-aqueous media.

  • Water Activity (a_w): Lipases require a thin layer of water on their surface to maintain their catalytically active conformation. However, too much water can promote the reverse reaction (hydrolysis) and lower the yield of the ester.[3] Stripping all water from the reaction medium with overly dry solvents can inactivate the enzyme.[4]

    • Solution: Use solvents with an appropriate water content. If using very dry solvents, consider adding a small, controlled amount of water or using salt hydrates to maintain optimal water activity.

  • Solvent Choice: While highly polar solvents can strip the essential water layer from the enzyme and lead to inactivation, very non-polar solvents might not be sufficient to dissolve the substrate.[4]

    • Solution: Start with a solvent of medium polarity, such as tert-butyl methyl ether (MTBE) or toluene, which are known to be effective for lipase-catalyzed resolutions.[5][6]

  • Temperature: While higher temperatures increase the reaction rate, they can also lead to enzyme denaturation and deactivation if exceeding the enzyme's thermal stability limit.[7]

    • Solution: Begin with a moderate temperature (e.g., 30-50 °C) and optimize from there.[7] For many lipases, including the robust CALB, activity increases with temperature up to a certain point (e.g., 60-70 °C) before denaturation becomes significant.[8]

• Evaluate Substrate and Acyl Donor:

  • Acyl Donor Reactivity: The choice of acyl donor is crucial. Less reactive acyl donors may result in slow reaction rates.

    • Solution: Use activated acyl donors like vinyl esters (e.g., vinyl acetate, vinyl butyrate). The enol leaving group tautomerizes to a stable ketone (acetaldehyde in the case of vinyl acetate), which drives the reaction forward and makes it essentially irreversible.[9]

Issue 2: Poor Enantioselectivity (Low Enantiomeric Excess - ee)

Question: My reaction is proceeding, but the enantiomeric excess (ee) of both the remaining alcohol and the product ester is unacceptably low. How can I improve the enantioselectivity?

Answer: Poor enantioselectivity (often expressed as a low enantiomeric ratio, E) indicates that the lipase is not discriminating effectively between the two enantiomers of cyclohex-2-en-1-ol. This is highly dependent on the "fit" of the substrate in the enzyme's active site, which is profoundly influenced by the reaction environment.

Causality and Troubleshooting Steps:

• Solvent Engineering (The "Solvent Effect"): The organic solvent is one of the most powerful tools for tuning lipase enantioselectivity.[10] The solvent can influence the flexibility of the enzyme's structure, particularly the "lid" that covers the active site in many lipases.[11]

  • Mechanism: The interaction between the solvent and the enzyme surface can alter the protein's conformation. This can change the shape of the active site, favoring the binding of one enantiomer over the other.

  • Troubleshooting Protocol: Screen a range of solvents with varying polarities and properties (e.g., hexane, toluene, MTBE, diisopropyl ether). A general trend is often observed where less polar solvents can enhance enantioselectivity. However, this is not a universal rule, and the optimal solvent must be determined empirically.[10][11]

• Optimize the Acyl Donor: The structure of the acyl donor can significantly impact enantioselectivity.[10] A bulkier or structurally different acyl donor will alter how the substrate-acyl donor complex fits within the active site, which can amplify the stereochemical discrimination.

  • Troubleshooting Protocol: If vinyl acetate gives poor results, test other acyl donors. For example, moving to a longer chain like vinyl butyrate or a more sterically demanding one can sometimes dramatically improve the E-value.

• Adjust the Reaction Temperature: In many cases, enantioselectivity increases as the temperature is lowered.[12]

  • Mechanism: A lower temperature reduces the kinetic energy of the system, which can magnify the small differences in the activation energy between the two enantiomers' reaction pathways. The trade-off is a significantly slower reaction rate.

  • Troubleshooting Protocol: If your initial experiments at 40-50 °C show poor selectivity, try running the reaction at a lower temperature (e.g., room temperature or even 15 °C) to see if the E-value improves.[6]

Troubleshooting Workflow for Low Enantioselectivity

Caption: A logical workflow for troubleshooting poor enantioselectivity.

Issue 3: Reaction Stalls Around 50% Conversion

Question: My reaction proceeds well initially, but then it stops when about half of the racemic alcohol has been consumed. Why won't it go to completion?

Answer: This is the expected and desired outcome of a successful kinetic resolution. It is not a problem but rather a feature of the technique.

• The Principle of Kinetic Resolution: In a kinetic resolution, the enzyme selectively reacts with one enantiomer (the "fast-reacting" one) much more quickly than the other (the "slow-reacting" one).[3][13] The reaction effectively stops once the preferred enantiomer is consumed.

• Maximum Yield: Because you start with a 50:50 mixture of two enantiomers, the maximum theoretical yield for any single product is 50%.[3][12] For example, if the lipase preferentially acylates the (S)-enantiomer, at ~50% conversion, you will have consumed nearly all the (S)-alcohol, leaving behind the unreacted (R)-alcohol. Your product mixture will consist of the (R)-alcohol and the (S)-ester. The goal is to separate these two compounds, each with high enantiomeric purity.[13]

Frequently Asked Questions (FAQs)

Q1: Which lipase is the best choice for resolving (±)-cyclohex-2-en-1-ol?

A1: While many lipases could potentially work, Lipase B from Candida antarctica (CALB) is one of the most robust, versatile, and widely successful enzymes for the kinetic resolution of a broad range of secondary alcohols, including cyclic structures.[14][15][16] It is commercially available in a highly stable, immobilized form (e.g., Novozym 435), which is ideal for use in organic solvents and allows for easy recovery and reuse.[1] Lipase from Pseudomonas cepacia (PSL) is another excellent candidate that has shown high selectivity in resolutions.[6][17]

Q2: Should I use a free (powder) or an immobilized lipase?

A2: For reactions in organic solvents, immobilized lipases are almost always superior .

• Immobilized Lipase (e.g., Novozym 435):

  • Pros: Greatly enhanced stability (thermal and solvent), easy to recover from the reaction mixture (simple filtration), and high potential for reuse over multiple cycles, which is cost-effective.[1] The immobilization support can also sometimes enhance enantioselectivity.[2]

  • Cons: Higher initial cost, potential for mass transfer limitations if not stirred adequately.

• Free Lipase (Lyophilized Powder):

  • Pros: Lower initial cost.

  • Cons: Often has poor stability in organic solvents, tends to aggregate (leading to poor dispersion and low activity), and is difficult to remove from the reaction mixture post-reaction.

Q3: What is the purpose of using a vinyl ester as the acyl donor?

A3: The primary reason is to make the acylation reaction irreversible . In a standard esterification with a carboxylic acid, the water produced can lead to a competing hydrolysis reaction catalyzed by the same lipase. When using a vinyl ester (e.g., vinyl acetate), the alcohol attacks the acyl-enzyme intermediate, releasing vinyl alcohol. This enol immediately and irreversibly tautomerizes to acetaldehyde. Since the leaving group is consumed in this tautomerization, it cannot act as a nucleophile for the reverse reaction, thus driving the equilibrium completely towards product formation.[9]

Q4: How do I properly monitor the reaction to determine conversion and enantiomeric excess (ee)?

A4: The standard and most reliable method is chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) .

• Methodology:

  • Develop a chiral GC or HPLC method that can separate all four potential components: (R)-cyclohex-2-en-1-ol, (S)-cyclohex-2-en-1-ol, the (R)-ester, and the (S)-ester.

  • Periodically take small aliquots from the reaction mixture.

  • Stop the reaction in the aliquot (e.g., by filtering out the immobilized enzyme or adding a denaturing solvent).

  • Analyze the aliquot using your established chiral method.

• Calculations:

  • Conversion (c): Calculated from the relative peak areas of the starting material and product.

  • Enantiomeric Excess (ee): Calculated for the remaining alcohol (ee_s) and the formed ester (ee_p) using the formulas:

    • ee_s = |([R] - [S]) / ([R] + [S])| * 100

    • ee_p = |([R-ester] - [S-ester]) / ([R-ester] + [S-ester])| * 100

Key Optimization Parameters and Protocols

Table 1: Influence of Reaction Parameters on Lipase-Catalyzed Resolution

Parameter	General Effect on Rate	General Effect on Enantioselectivity (E-value)	Key Considerations
Enzyme	Depends on specific activity	Highly enzyme-dependent	CALB and PSL are excellent starting points.[6][15] Immobilized forms are preferred.[1]
Solvent	Can be limiting due to solubility	Strong influence; often higher in non-polar solvents	Must be optimized empirically. MTBE, toluene, hexane are common choices.[5][10]
Acyl Donor	Activated donors (vinyl esters) increase rate	Structure can significantly alter selectivity	Vinyl esters make the reaction irreversible.[9]
Temperature	Increases up to optimum, then decreases	Often decreases with increasing temperature	Lower temperatures can increase 'E' but slow the reaction significantly.[6][12]
Substrate Conc.	Follows Michaelis-Menten kinetics	Generally minor effect, but high concentrations can cause inhibition	Start with a moderate concentration (e.g., 0.1-0.2 M).
Water Activity	Optimal level required for activity	Can be affected by conformational changes	Over-drying the solvent can inactivate the enzyme.

Experimental Protocol: General Procedure for Kinetic Resolution

This protocol provides a starting point for the optimization of the lipase-catalyzed acylation of (±)-cyclohex-2-en-1-ol.

• Preparation: To a 25 mL oven-dried flask equipped with a magnetic stir bar, add (±)-cyclohex-2-en-1-ol (e.g., 1 mmol, 98 mg) and 10 mL of the chosen organic solvent (e.g., MTBE).

• Acyl Donor Addition: Add the acyl donor. For an irreversible reaction, use vinyl acetate (e.g., 1.5 mmol, 1.5 equivalents).

• Thermostatting: Place the flask in a thermostatted oil bath or water bath set to the desired temperature (e.g., 40 °C) and allow the mixture to equilibrate for 10-15 minutes.

• Initiate Reaction: Add the immobilized lipase (e.g., Novozym 435, typically 10-20 mg per mmol of substrate).

• Monitoring: Stir the reaction and monitor its progress by taking aliquots at regular intervals (e.g., 1, 2, 4, 8, 24 hours) for analysis by chiral GC/HPLC.

• Reaction Quench: Once the reaction has reached the desired conversion (ideally close to 50%), stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and stored for reuse.

• Work-up and Purification: Remove the solvent from the filtrate under reduced pressure. The resulting crude mixture of the unreacted alcohol and the product ester can be purified by flash column chromatography on silica gel.

Reaction Scheme Visualization

Caption: Kinetic resolution of (±)-cyclohex-2-en-1-ol via lipase-catalyzed acylation.

References

• The Journal of Organic Chemistry. Kinetic Resolution of Racemic 2-Substituted 3-Cyclopenten-1-ols by Lipase-Catalyzed Transesterifications: A Rational Strategy To Improve Enantioselectivity. ACS Publications. Available from: [Link]

• RSC Publishing. Lipase on carbon nanotubes – an active, selective, stable and easy-to-optimize nanobiocatalyst for kinetic resolutions. Available from: [Link]

• MDPI. Sol-gel Entrapped Candida antarctica lipase B — A Biocatalyst with Excellent Stability for Kinetic Resolution of Secondary Alcohols. Available from: [Link]

• PMC. Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of Chiral Amines with Several Acylating Agents. Available from: [Link]

• Wiley Online Library. Lipase‐Catalyzed Dynamic Kinetic Resolution of C1‐ and C2‐Symmetric Racemic Axially Chiral 2,2′‐Dihydroxy‐1,1′‐biaryls. Available from: [Link]

• YouTube. Stereochemistry: Kinetic Resolution. Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. Lipases-catalyzed enantioselective kinetic resolution of racemic alcohols. JOCPR. Available from: [Link]

• RSC Publishing. Significantly increased catalytic activity of Candida antarctica lipase B for the resolution of cis-(±)-dimethyl 1-acetylpiperidine-2,3-dicarboxylate. Available from: [Link]

• Wiley Online Library. Practical Considerations in Kinetic Resolution Reactions. Available from: [Link]

• Elsevier. Enzymatic Kinetic Resolution and Preparative Separation of Secondary Alcohols. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Available from: [Link]

• PMC. Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts. Available from: [Link]

• PMC. Structural redesign of lipase B from Candida antarctica by circular permutation and incremental truncation. Available from: [Link]

• MDPI. Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Available from: [Link]

• MDPI. Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art. Available from: [Link]

• MDPI. A New Approach in Lipase-Octyl-Agarose Biocatalysis of 2-Arylpropionic Acid Derivatives. Available from: [Link]

• PMC. Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center. Available from: [Link]

• PubMed. Solvent effect on lipase enantioselectivity. Evidence for the presence of two thermodynamic states. Available from: [Link]

• . Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. Available from: [Link]

• ResearchGate. Optimization and kinetic modeling of lipase mediated enantioselective kinetic resolution of (±)-2-octanol. Available from: [Link]

• PMC. Lipase in aqueous-polar organic solvents: Activity, structure, and stability. Available from: [Link]

• PSE Community.org. Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol. Available from: [Link]

• Frontiers. Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol. Available from: [Link]

• Wiley Online Library. Optimization, kinetic, and scaling‐up of solvent‐free lipase‐catalyzed synthesis of ethylene glycol oleate emollient ester. Available from: [Link]

• PMC. Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol. Available from: [Link]

• PSE Community.org. Highly Efficient Regioselective Acylation of Dihydromyricetin Catalyzed by Lipase in Nonaqueous Solvents. Available from: [Link]

Sources

• 1. Sol-gel Entrapped Candida antarctica lipase B — A Biocatalyst with Excellent Stability for Kinetic Resolution of Secondary Alcohols [mdpi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. mdpi.com [mdpi.com]
• 5. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. psecommunity.org [psecommunity.org]
• 8. Frontiers | Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol [frontiersin.org]
• 9. books.rsc.org [books.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Solvent effect on lipase enantioselectivity. Evidence for the presence of two thermodynamic states - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Significantly increased catalytic activity of Candida antarctica lipase B for the resolution of cis-(±)-dimethyl 1-acetylpiperidine-2,3-dicarboxylate - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 15. 重组脂肪酶 B 南极假丝酵母 来源于米曲霉 powder, beige, ~9 U/mg | Sigma-Aldrich [sigmaaldrich.com]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. re.public.polimi.it [re.public.polimi.it]

Technical Support Center: Preserving the Stereochemical Integrity of (1R)-cyclohex-2-en-1-ol

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize the chiral building block, (1R)-cyclohex-2-en-1-ol, and are encountering challenges with racemization. Here, we provide in-depth troubleshooting advice, detailed experimental protocols, and mechanistic explanations to help you maintain the stereochemical purity of your material throughout your synthetic campaigns.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common issues leading to the loss of enantiomeric purity in (1R)-cyclohex-2-en-1-ol and provides actionable solutions.

Question 1: I'm observing a significant loss of optical activity after my reaction. What is the most likely cause?

Answer: The primary cause of racemization in (1R)-cyclohex-2-en-1-ol is the formation of a planar, resonance-stabilized allylic carbocation. This intermediate is achiral, and subsequent nucleophilic attack can occur from either face, leading to a mixture of (R) and (S) enantiomers. This SN1-type pathway is most frequently initiated by acidic conditions.

Troubleshooting Steps:

• Reagent and pH Analysis: Scrutinize your reaction components for any acidic species, including Brønsted acids (e.g., HCl, H₂SO₄, p-TsOH) and Lewis acids (e.g., ZnCl₂, AlCl₃, BF₃·OEt₂). Even seemingly neutral salts can be weakly acidic upon dissolution. Trace amounts of acid can be sufficient to catalyze racemization, especially at elevated temperatures.[1]

• Solvent Choice: Polar, protic solvents (e.g., methanol, water) can stabilize the carbocation intermediate, accelerating the rate of racemization. Consider switching to a less polar, aprotic solvent like tetrahydrofuran (THF), dichloromethane (DCM), or toluene.

• Temperature Control: Higher reaction temperatures provide the activation energy needed to form the carbocation. If possible, run your reactions at lower temperatures (e.g., 0 °C or -78 °C).

Diagram 1: Mechanism of Acid-Catalyzed Racemization

Caption: Acid-catalyzed formation of a planar carbocation leads to racemization.

Question 2: How can I perform a nucleophilic substitution on the hydroxyl group while preserving stereochemistry?

Answer: To avoid the SN1 pathway, you must use a reaction that proceeds via a stereospecific SN2 mechanism. The Mitsunobu reaction is the premier choice for achieving a clean inversion of stereochemistry at the carbinol center. This reaction activates the hydroxyl group in situ under neutral to mildly basic conditions, allowing for displacement by a suitable pronucleophile.

Key Causality: The Mitsunobu reaction avoids carbocation formation. The alcohol is converted into an excellent leaving group (an oxyphosphonium salt) which is then displaced by the nucleophile in a single, concerted step, forcing a "backside attack" and thus, inversion of configuration.[2]

Recommended Protocol: Stereochemical Inversion via Mitsunobu Reaction

This protocol details the conversion of (1R)-cyclohex-2-en-1-ol to its corresponding (1S)-p-nitrobenzoate ester, a solid derivative often useful for purification and characterization.

Materials:

• (1R)-cyclohex-2-en-1-ol

• p-Nitrobenzoic acid (PNBA)

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried, three-necked flask under a nitrogen atmosphere, add (1R)-cyclohex-2-en-1-ol (1.0 eq.), p-nitrobenzoic acid (1.5 eq.), and triphenylphosphine (1.5 eq.).

• Dissolve the solids in anhydrous THF (approx. 0.1 M solution with respect to the alcohol).

• Cool the resulting solution to 0 °C in an ice bath.

• Slowly add diisopropyl azodicarboxylate (DIAD) (1.5 eq.) dropwise via syringe over 15-20 minutes. Ensure the internal temperature does not rise above 5 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4-12 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture in vacuo.

• Purify the crude residue by flash column chromatography (e.g., 5-15% ethyl acetate in hexanes) to isolate the (1S)-cyclohex-2-en-1-yl 4-nitrobenzoate.

Parameter	Recommended Condition	Rationale
Nucleophile	p-Nitrobenzoic acid (pKa ~3.4)	More acidic nucleophiles lead to higher yields and faster reaction rates.[3]
Solvent	Anhydrous THF, Toluene, or DCM	Aprotic solvents are essential. THF is most common.[4]
Temperature	0 °C to Room Temperature	Low temperature at the start controls the exothermic reaction with DIAD.
Reagents	DIAD is often preferred over DEAD	DIAD is generally considered safer and its hydrazine byproduct is sometimes easier to remove.

Diagram 2: Mitsunobu Reaction Workflow for Stereochemical Inversion

Caption: Step-by-step workflow for the Mitsunobu reaction.

Question 3: I need to perform a reaction that is incompatible with a free hydroxyl group, but I must avoid racemization. What is the best strategy?

Answer: The most robust strategy is to protect the hydroxyl group as a derivative that is stable to the intended reaction conditions but can be removed cleanly afterward without inducing racemization. Silyl ethers are an excellent choice for this purpose.

Rationale: Converting the alcohol to a silyl ether (e.g., TBS, TIPS) effectively masks its acidic proton and its nucleophilicity. The Si-O bond is covalent and stable to a wide range of non-acidic and non-fluoride-based reagents (e.g., organometallics, hydrides, oxidants). Critically, both the protection and deprotection steps can be performed under conditions that do not promote carbocation formation.

Recommended Protecting Group: tert-Butyldimethylsilyl (TBS) Ether

The TBS group offers a good balance of stability and ease of removal.

Protocol 1: Protection of (1R)-cyclohex-2-en-1-ol as a TBS Ether

• Dissolve (1R)-cyclohex-2-en-1-ol (1.0 eq.) and imidazole (2.5 eq.) in anhydrous DMF.

• Add tert-butyldimethylsilyl chloride (TBSCl) (1.2 eq.) portion-wise at room temperature.

• Stir the reaction for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction with water and extract the product with diethyl ether or ethyl acetate.

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography if necessary.

Protocol 2: Deprotection using Fluoride Source (Stereochemistry Preserved)

• Dissolve the TBS-protected alcohol in THF.

• Add a solution of tetra-n-butylammonium fluoride (TBAF) (1.0 M in THF, 1.5 eq.) at room temperature.

• Stir for 1-3 hours, monitoring by TLC.

• Quench with saturated aqueous NH₄Cl and extract with diethyl ether.

• Wash, dry, and concentrate to yield the deprotected (1R)-cyclohex-2-en-1-ol.

Protecting Group	Key Stability Features	Common Deprotection Reagent	Relative Acid Lability
TMS (Trimethylsilyl)	Very labile	Mild acid (e.g., K₂CO₃/MeOH)	1
TES (Triethylsilyl)	More stable than TMS	Mild acid, TBAF	64
TBS (tert-Butyldimethylsilyl)	Common, robust choice	TBAF , Acetic Acid, CSA	20,000
TIPS (Triisopropylsilyl)	Very sterically hindered	TBAF, HF-Pyridine	700,000
TBDPS (tert-Butyldiphenylsilyl)	High stability to acid	TBAF, HF-Pyridine	5,000,000
Relative lability data adapted from literature sources.[1]

Question 4: Can I perform reactions directly on the double bond without affecting the chiral center?

Answer: Yes. The allylic hydroxyl group can act as a powerful directing group, controlling the facial selectivity of reactions like epoxidation. This approach not only creates new stereocenters in a controlled manner but also inherently preserves the original stereochemistry at C1.

Vanadium-Catalyzed Diastereoselective Epoxidation:

Vanadium-based catalysts, in conjunction with an oxidant like tert-butyl hydroperoxide (t-BuOOH), are highly effective for the syn-epoxidation of allylic alcohols. The hydroxyl group coordinates to the vanadium center, delivering the oxidant to the same face of the double bond. For cyclic allylic alcohols, this directing effect is highly pronounced.[5]

Expected Outcome: For (1R)-cyclohex-2-en-1-ol, where the hydroxyl group is pseudo-equatorial, the epoxidation will occur syn to the -OH group, yielding the corresponding cis-epoxy alcohol with high diastereoselectivity.

Advanced Strategies: Transition Metal-Catalyzed Allylic Substitutions

For more complex transformations, such as allylic alkylations, the Tsuji-Trost reaction offers a powerful, stereocontrolled alternative. The stereochemical outcome (retention or inversion) is dependent on the mechanism, which can be influenced by the choice of nucleophile, ligand, and reaction conditions.

• "Soft" Nucleophiles (pKa > 25): Typically attack the π-allyl complex from the face opposite the palladium catalyst (outer-sphere mechanism), leading to a net inversion of stereochemistry.

• "Hard" Nucleophiles (pKa < 25): May coordinate to the palladium center first, followed by reductive elimination (inner-sphere mechanism), leading to a net retention of stereochemistry.

Careful selection of chiral phosphine ligands can render these reactions highly enantioselective, making them a cornerstone of modern asymmetric synthesis.[6][7][8]

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons, 1999. [Link]

• Akai, S., et al. Stereochemical editing: Catalytic racemization of secondary alcohols and amines. Tetrahedron, 2023. [Link]

• Silyl ether - Wikipedia. [Link]

• Deprotection of Silyl Ethers - Gelest. [Link]

• Mitsunobu Reaction - Organic Syntheses. [Link]

• Mitsunobu Reaction | Chem-Station Int. Ed. [Link]

• Shull, B. K., et al. Mitsunobu Reaction of Unbiased Cyclic Allylic Alcohols. J. Org. Chem. 1997, 62 (24), 8294–8303. [Link]

• Tsuji-Trost Reaction - Organic Chemistry Portal. [Link]

• Tsuji–Trost reaction - Wikipedia. [Link]

• Walker, K. A. Stereocontrolled preparation of cyclohexane amino alcohols utilising a modified Mitsunobu reaction. J. Chem. Soc., Perkin Trans. 1, 1997, 319-326. [Link]

• Schmalz, H.-G.; Graening, T. Pd-Catalyzed Enantioselective Allylic Substitution: New Strategic Options for the Total Synthesis of Natural Products. Angew. Chem. Int. Ed. 2003, 42, 196-199. [Link]

• Zaware, N.; Ohlmeyer, M. Synthetic Approaches to (R)-Cyclohex-2-Enol. Oriental Journal of Chemistry, 2014, 30(1), 17-21. [Link]

• Mitsunobu Reaction - Organic Chemistry Portal. [Link]

• Epoxidation of allylic alcohols - Wikipedia. [Link]

Sources

• 1. Silyl ether - Wikipedia [en.wikipedia.org]
• 2. Mitsunobu Reaction [organic-chemistry.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. researchgate.net [researchgate.net]
• 5. Epoxidation of allylic alcohols - Wikipedia [en.wikipedia.org]
• 6. Tsuji-Trost Reaction [organic-chemistry.org]
• 7. Tsuji–Trost reaction - Wikipedia [en.wikipedia.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Chiral HPLC for (1R)-Cyclohex-2-en-1-ol

Welcome to the Technical Support Center. This guide is engineered for analytical chemists and drug development professionals tasked with resolving the enantiomers of cyclohex-2-en-1-ol. Because (1R)-cyclohex-2-en-1-ol and its (1S) counterpart possess identical physical properties in achiral environments, achieving baseline separation requires precise manipulation of the transient diastereomeric complexes formed within the column.

Mechanistic Overview: The Causality of Chiral Recognition

Cyclohex-2-en-1-ol presents a unique chiral recognition profile due to its rigid six-membered ring, the π-electron system of the alkene, and the hydrogen-bond donating/accepting capability of the allylic hydroxyl group. When utilizing polysaccharide-based chiral stationary phases (CSPs) such as derivatized cellulose or amylose, enantioseparation is driven by two primary mechanisms:

• Hydrogen Bonding: The analyte's -OH group interacts with the carbamate or ester linkages of the CSP.

• Steric Inclusion: The cyclohexene ring inserts into the chiral helical grooves of the polymer.

Because these interactions are highly sensitive to the solvation environment, optimizing the normal-phase mobile phase (typically Hexane/Isopropanol) is critical to modulating the kinetics of these transient interactions.

Troubleshooting Guides & FAQs

Q1: I am using a Chiralcel OD column but cannot achieve baseline resolution (Rs < 1.5) for the cyclohex-2-en-1-ol enantiomers. How can I improve this? A: Causality: Chiralcel OD utilizes cellulose tris(3,5-dimethylphenylcarbamate). If resolution is poor, the polar modifier (isopropanol) concentration is likely too high. High concentrations of polar modifiers aggressively compete for the hydrogen-bonding sites on the CSP, causing the analyte to elute before sufficient chiral recognition occurs within the helical cavities. Solution: Drastically reduce the isopropanol (IPA) concentration. For instance, decreasing the modifier to 0.8% IPA in 99.2% hexanes at a flow rate of 0.8 mL/min has been proven to yield >99% ee resolution for cyclohex-2-en-1-ol derivatives, as demonstrated in1[1].

Q2: My peaks are tailing significantly, making it difficult to accurately integrate the enantiomeric excess (ee). What is causing this, and how can I fix it? A: Causality: Peak tailing for small cyclic alcohols on silica-backed CSPs is typically caused by non-specific, high-energy secondary interactions between the analyte's hydroxyl group and unendcapped residual silanols on the silica matrix, or by sluggish desorption kinetics. Solution: First, ensure strict column temperature control (e.g., 25 °C) to stabilize desorption kinetics. If tailing persists, switch to an immobilized CSP like Chiralpak IC (cellulose tris(3,5-dichlorophenylcarbamate)). The electron-withdrawing chloro groups on the phenyl ring alter the hydrogen-bonding dynamics, often yielding sharper peaks. A validated method for related cyclohex-2-en-1-ol structures on Chiralpak IC uses 10% IPA in n-hexane at 1.0 mL/min 2[2].

Q3: Why do my retention times shift between runs, compromising the reproducibility of my ee measurements? A: Causality: Retention time drift in normal-phase chiral HPLC is almost always due to incomplete column equilibration or the accumulation of trace moisture in the mobile phase. Water acts as a highly polar competitor that disrupts the delicate hydrogen-bond network between the analyte and the CSP. Solution: Store your hexane and IPA over activated molecular sieves (3Å or 4Å) to maintain strictly anhydrous conditions. Additionally, implement the self-validating equilibration protocol detailed below.

Standard Operating Protocols (SOPs)

Protocol: Establishing a Self-Validating Chiral HPLC Workflow

Objective: To accurately determine the enantiomeric excess of a synthesized (1R)-cyclohex-2-en-1-ol sample with built-in validation steps to prevent false positives.

Step 1: Mobile Phase Preparation Mix n-hexane and isopropanol (e.g., 95:5 v/v) using HPLC-grade, anhydrous solvents. Degas the mixture via sonication under vacuum for 10 minutes to prevent micro-bubble formation in the pump heads.

Step 2: System Equilibration Install the selected chiral column (e.g., CHIRALCEL OJ-H)[3]. Set the column oven to 30 °C. Pump the mobile phase at 0.5 mL/min. Monitor the UV baseline at 254 nm. Do not proceed until the baseline is completely flat and the system pressure is stable (typically requires 10–15 column volumes).

Step 3: Racemic Standard Validation (The Control) Causality: This step is a mandatory self-validation mechanism. It proves the system's current capability to resolve the enantiomers and establishes the exact retention times for both isomers before analyzing the unknown. Action: Inject 5 µL of a dilute racemic (±)-cyclohex-2-en-1-ol standard (1 mg/mL). Verify that two distinct peaks appear with a resolution (Rs) > 1.5. Record the retention times (e.g., tR1 = 19.4 min, tR2 = 23.4 min) 3[3].

Step 4: Enantioenriched Sample Injection Inject 5 µL of your synthesized (1R)-cyclohex-2-en-1-ol sample. Overlay this chromatogram with the racemic control to definitively assign the major and minor peaks. Calculate the enantiomeric excess (ee) based on the integrated peak areas.

Step 5: Wash and Storage Post-analysis, flush the column with a higher polarity solvent (e.g., 50:50 Hexane/IPA) for 30 minutes to elute any strongly retained impurities, then store the column in the manufacturer-recommended solvent to preserve the polymer coating.

Quantitative Data Summary

The following table synthesizes validated chiral HPLC parameters for cyclohex-2-en-1-ol and its immediate derivatives across different stationary phases:

Chiral Stationary Phase (CSP)	Mobile Phase (v/v)	Flow Rate	Temp.	Detection	Retention Times (tR)	Reference
Chiralpak IC	n-Hexane / IPA (90:10)	1.0 mL/min	Ambient	UV 254 nm	Major: 8.38 min, Minor: 9.23 min	[2]
Chiralcel OD	n-Hexane / IPA (99.2:0.8)	0.8 mL/min	Ambient	UV 254 nm	Trans: 15.06 min, Cis: 21.91 min*	[1]
Chiralcel OJ-H	n-Hexane / IPA (95:5)	0.5 mL/min	30 °C	UV 254 nm	Major: 19.4 min, Minor: 23.4 min	[3]

*Note: Refers to diastereomeric resolution prior to enantiomeric assignment.

Workflow Visualization

Workflow for optimizing chiral HPLC parameters to achieve baseline resolution of enantiomers.

References

• Total Synthesis of Naturally Occurring Amaryllidaceae Alkaloids, (−)-Elwesine and (−)-epi-Crinine Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Rapid Enantioselective and Diastereoconvergent Hybrid Organic/Biocatalytic Entry into the Oseltamivir Core Source: PMC - National Institutes of Health (NIH) URL:[Link]

• Sized Heterocycles by Assistance of Bidentate Auxiliaries Source: The University of Osaka Institutional Knowledge Archive URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]

Technical Support Center: Optimizing (1R)-Cyclohex-2-en-1-ol Oxidation Workflows

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you frequently encounter the challenge of oxidizing bifunctional molecules. (1R)-cyclohex-2-en-1-ol is a classic allylic alcohol presenting two competing reactive sites: an electron-rich alkene and a secondary hydroxyl group.

Depending on your target—whether it is the α,β-unsaturated ketone (cyclohex-2-en-1-one) or a diastereomerically pure epoxy alcohol—selecting the correct oxidant is critical to prevent side reactions such as over-oxidation, aromatization, or epoxide ring-cleavage[1]. This guide provides mechanistic troubleshooting, validated protocols, and causal explanations to ensure absolute chemoselectivity in your workflows.

Mechanistic Pathways & Reaction Triage

Understanding the divergent pathways of allylic alcohol oxidation is the first step in troubleshooting. The diagram below illustrates the logical flow of targeted oxidations versus common side reactions.

Reaction pathways of (1R)-cyclohex-2-en-1-ol detailing target products and common side reactions.

Quantitative Data Summary: Reagent Chemoselectivity

To minimize side reactions, consult the table below to match your oxidant system with your desired chemoselectivity profile[2][3].

Oxidant System	Primary Target	Chemoselectivity	Common Side Reactions
MnO₂ (Activated)	Cyclohex-2-en-1-one	>95% (Alcohol over Alkene)	Trace unreacted starting material
TEMPO / BAIB	Cyclohex-2-en-1-one	>90% (Alcohol over Alkene)	Trace over-oxidation (if unbuffered)
VO(acac)₂ / TBHP	Syn-2,3-Epoxycyclohexanol	>85% (Alkene over Alcohol)	Epoxy ketone, Diols (via hydrolysis)
mCPBA	Anti/Syn-Epoxycyclohexanol	~80% (Alkene over Alcohol)	Baeyer-Villiger oxidation, Diols
KMnO₄ / Heat	Adipic Acid	N/A (Complete Cleavage)	N/A

Troubleshooting Guides & FAQs

Q1: I am trying to synthesize cyclohex-2-en-1-one, but NMR shows significant epoxide formation. How do I prevent this? Causality & Solution: You are likely using a peroxide-based oxidant (e.g., H₂O₂, mCPBA, or a Ti-catalyzed hydroperoxide system). These oxidants operate via electrophilic oxometal or peroxometal pathways that preferentially attack the electron-rich π-bond of the alkene[2]. Action: Switch to a reagent that operates via surface-mediated single-electron transfer or hydride abstraction, such as activated Manganese Dioxide (MnO₂) or the TEMPO/bleach system. These reagents are strictly chemoselective for the hydroxyl group and will not epoxidize the double bond[4]. Note that oxidation to the enone converts the sp³ C1 carbon to an sp² carbonyl, inherently destroying the (1R) stereocenter.

Q2: During the directed epoxidation of (1R)-cyclohex-2-en-1-ol using VO(acac)₂ / TBHP, my yield of the syn-epoxy alcohol is low, and I am isolating epoxy ketones. What is going wrong? Causality & Solution: The vanadium catalyst elegantly coordinates to the allylic alcohol, tethering the tert-butyl hydroperoxide (TBHP) to deliver oxygen exclusively to the syn face of the alkene[5]. However, if TBHP is present in large excess, or if the reaction is left running after the alkene is consumed, the vanadium complex will begin oxidizing the secondary alcohol to a ketone, yielding 2,3-epoxycyclohexanone. Action: Strictly limit TBHP to 1.1 equivalents. Quench the reaction immediately with aqueous sodium sulfite (Na₂SO₃) once TLC indicates the disappearance of the starting material.

Q3: I am observing ring-cleavage products like adipic acid and various diols. Why is this happening? Causality & Solution: Ring cleavage occurs when the initial oxidation product (either the enone or the epoxide) is subjected to harsh, unselective oxidants (like Jones reagent or KMnO₄) or highly acidic aqueous conditions. Epoxides are highly susceptible to acid-catalyzed ring opening to form trans-1,2-diols, which can then be oxidatively cleaved. Action: Maintain anhydrous conditions during epoxidations (use molecular sieves) and avoid strongly acidic chromium-based oxidants.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By following the integrated analytical checkpoints, you ensure the reaction is halted before side reactions can propagate.

Protocol A: Chemoselective Allylic Oxidation to Cyclohex-2-en-1-one

Objective: Oxidize the secondary alcohol without affecting the alkene.

• Preparation: In an oven-dried round-bottom flask, dissolve 10.0 mmol of (1R)-cyclohex-2-en-1-ol in 50 mL of anhydrous dichloromethane (DCM).

• Reagent Addition: Add 100.0 mmol (10 equivalents) of commercially available activated MnO₂. Mechanistic Note: A large excess is required because the reaction occurs entirely on the solid surface of the MnO₂ lattice.

• Reaction & Agitation: Stir vigorously at room temperature (20–25 °C).

• Self-Validation Checkpoint: Monitor the reaction via TLC (Hexanes:EtOAc 8:2). The starting material is UV-inactive (requires KMnO₄ stain). The product, cyclohex-2-en-1-one, is highly conjugated and strongly UV-active. The appearance of a dark spot under a 254 nm UV lamp confirms enone formation.

• Termination: Once the starting material is consumed (typically 4–6 hours), filter the black suspension through a pad of Celite to immediately halt the reaction and prevent over-oxidation.

• Isolation: Wash the Celite pad with an additional 50 mL of DCM. Concentrate the filtrate under reduced pressure to yield the pure enone.

Protocol B: Diastereoselective Epoxidation to Syn-2,3-Epoxycyclohexanol

Objective: Epoxidize the alkene while preserving the alcohol and directing stereochemistry.

• Preparation: In a dry flask under nitrogen, dissolve 10.0 mmol of (1R)-cyclohex-2-en-1-ol in 40 mL of anhydrous toluene. Add 500 mg of activated 4Å molecular sieves. Mechanistic Note: Sieves scavenge trace water, preventing the acid-catalyzed ring opening of the resulting epoxide into a diol.

• Catalyst Addition: Add 0.1 mmol (1 mol%) of Vanadyl acetylacetonate [VO(acac)₂]. The solution will turn pale green.

• Oxidant Addition: Cool the flask to 0 °C. Dropwise, add 11.0 mmol (1.1 equivalents) of an anhydrous solution of TBHP in decane. The solution will turn deep red, indicating the formation of the active alkylperoxo-vanadium complex.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Self-Validation Checkpoint: Monitor via GC-MS or TLC. Do not let the reaction proceed past the consumption of the starting material to prevent the secondary oxidation of the hydroxyl group to an epoxy ketone[3].

• Termination & Workup: Quench the reaction by adding 20 mL of a saturated aqueous Na₂SO₃ solution to destroy unreacted peroxides. Extract with diethyl ether, wash with brine, dry over MgSO₄, and concentrate.

References

• The mechanism of oxidation of allylic alcohols to alpha,beta-unsaturated ketones by cytochrome P450 Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• Hierarchical Zeolites Containing Vanadium or Tantalum and Their Application in Cyclohexene Epoxidation Reaction Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Intramolecular Epoxidation using Oxone Source: University of Bath Research Portal URL:[Link]

• Regio-, Diastereo-, and Chemoselectivities in the Dioxirane Oxidation of Acyclic and Cyclic Allylic Alcohols Source: ResearchGate URL:[Link]

Sources

• 1. What is Cyclohexene?_Chemicalbook [chemicalbook.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The mechanism of oxidation of allylic alcohols to alpha,beta-unsaturated ketones by cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. purehost.bath.ac.uk [purehost.bath.ac.uk]

Technical Support Center: Scaling Up (1R)-Cyclohex-2-en-1-ol Synthesis

Welcome to the technical support center for the laboratory-scale synthesis of (1R)-cyclohex-2-en-1-ol. This guide is designed for researchers, chemists, and drug development professionals who are looking to reliably produce this valuable chiral building block. We will move beyond simple procedural lists to explain the critical parameters and rationale behind a robust and scalable asymmetric synthesis, focusing on the asymmetric hydrogenation of 2-cyclohexen-1-one.

Overview of Synthetic Strategies

Several methods exist for preparing enantiomerically enriched cyclohex-2-en-1-ol. When considering a scale-up, factors like atom economy, catalyst cost, operational simplicity, and purification are paramount.

Strategy	Description	Pros	Cons
Asymmetric Hydrogenation	Direct reduction of the prochiral ketone 2-cyclohexen-1-one using a chiral catalyst and H₂ gas.[1]	High atom economy; direct route to the desired enantiomer; well-established and high-yielding protocols.[2]	Requires specialized high-pressure equipment; catalyst can be expensive and air-sensitive.
Enzymatic Kinetic Resolution	Selective acylation or hydrolysis of one enantiomer from a racemic mixture of cyclohex-2-en-1-ol using a lipase.[3]	High enantioselectivity; mild reaction conditions (room temp, atmospheric pressure).	Maximum theoretical yield is 50%; requires separation of the product from the unreacted enantiomer.[4]
Chiral Derivatizing Agents	Reaction of racemic cyclohex-2-en-1-ol with a chiral acid to form diastereomeric esters, which are then separated by crystallization or chromatography.[5][6]	Does not require specialized catalysts or enzymes.	Often requires multiple steps (derivatization, separation, hydrolysis); can be laborious and yield is dependent on separation efficiency.[4]

For its efficiency and directness, this guide will focus on the asymmetric hydrogenation of 2-cyclohexen-1-one , a method pioneered and extensively developed by Noyori and his coworkers.[7][8]

Recommended Protocol: Asymmetric Hydrogenation of 2-Cyclohexen-1-one

This protocol details the asymmetric hydrogenation of 2-cyclohexen-1-one to (1R)-cyclohex-2-en-1-ol using a well-defined Ruthenium-BINAP catalyst system. The reaction is highly efficient and provides the product with excellent enantioselectivity.[8][9]

Experimental Workflow Diagram

Caption: Workflow for Asymmetric Hydrogenation.

Step-by-Step Protocol

Materials:

• 2-Cyclohexen-1-one

• [RuCl(p-cymene)((R)-BINAP)]Cl or similar Ru(II)-(R)-BINAP precursor

• Anhydrous, degassed Methanol (MeOH)

• Hydrogen (H₂) gas, high purity

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware, autoclave reactor with stirrer

Reagent	Amount (for 10g scale)	Molar Eq.	Notes
2-Cyclohexen-1-one	10.0 g	1.0	Ensure purity by distillation if necessary.
[RuCl(p-cymene)((R)-BINAP)]Cl	102 mg	0.001 (S/C = 1000)	Catalyst is air-sensitive; handle in a glovebox.
Anhydrous Methanol	200 mL	-	Must be thoroughly deoxygenated.
Hydrogen Gas	10 atm (approx. 150 psi)	-	Use a high-pressure regulator.

Procedure:

• Catalyst Pre-activation (if required): Some Ru-BINAP catalysts require activation. For many modern catalysts, such as RuCl₂[(R)-BINAP], pre-activation is achieved in situ.

• Reactor Setup: In a glovebox, add the Ru-BINAP catalyst and 2-cyclohexen-1-one to the autoclave reactor.

• Solvent Addition: Add the anhydrous, degassed methanol to the reactor via cannula transfer under an inert atmosphere.

• Sealing and Purging: Seal the reactor, remove it from the glovebox, and place it in a designated high-pressure bay. Purge the reactor headspace with inert gas (3 cycles) and then with hydrogen gas (3 cycles).

• Reaction: Pressurize the reactor to 10 atm with hydrogen. Begin vigorous stirring and maintain the reaction at the desired temperature (e.g., 25-40 °C). The progress can be monitored by the cessation of hydrogen uptake.

• Work-up: Once the reaction is complete (typically 12-24 hours), carefully vent the reactor and purge with inert gas.

• Purification: Filter the reaction mixture through a short plug of silica gel to remove the ruthenium catalyst. Concentrate the filtrate under reduced pressure. The crude product can be further purified by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield pure (1R)-cyclohex-2-en-1-ol.

• Analysis: Confirm the structure by ¹H NMR and IR spectroscopy. Determine the enantiomeric excess (e.e.) by chiral HPLC or GC analysis.[10]

Technical Support: Troubleshooting & FAQs

This section addresses common issues encountered during the scale-up of asymmetric hydrogenation reactions.

Q1: My reaction shows low or no conversion. What should I do?

Possible Causes & Solutions:

• Inactive Catalyst: The ruthenium catalyst is sensitive to oxygen.[11]

  • Solution: Ensure all manipulations of the solid catalyst are performed in an inert atmosphere (glovebox). Use freshly purchased catalyst from a reputable source that has been stored correctly.[12]

• Poor Quality Reagents: Water or other impurities in the substrate or solvent can poison the catalyst.[12]

  • Solution: Use anhydrous grade solvents. If necessary, distill the 2-cyclohexen-1-one substrate immediately before use. Ensure the hydrogen gas is of high purity.

• Insufficient Hydrogen Pressure/Leaks: A leak in the reactor will prevent the reaction from proceeding.

  • Solution: Before starting, always perform a leak test on your high-pressure apparatus. Ensure the pressure remains stable over time before heating or stirring.

Q2: The conversion is good, but the enantiomeric excess (e.e.) is low. How can I improve it?

This is a frequent challenge in asymmetric synthesis.[11] A systematic approach is key.

Troubleshooting Diagram: Low Enantioselectivity

Caption: Systematic approach to troubleshooting low e.e.

Detailed Causes & Solutions:

• Reaction Temperature is Too High: Higher temperatures can decrease the energy difference between the two diastereomeric transition states, leading to lower enantioselectivity.[11]

  • Solution: Lower the reaction temperature. Run a series of experiments at decreasing temperatures (e.g., 25 °C, 10 °C, 0 °C) to find the optimal balance between reaction rate and selectivity.[11]

• Inappropriate Solvent: The solvent plays a critical role in the catalytic cycle and can influence the conformation of the catalyst-substrate complex.[12]

  • Solution: While methanol is standard, screening other solvents like ethanol or THF can sometimes improve e.e. for specific catalyst systems.

• Compromised Chiral Ligand: The BINAP ligand can degrade.

  • Solution: As a diagnostic check, run the reaction with a well-behaved substrate known to give high e.e. with your catalyst system. If this control also fails, it points to a problem with the catalyst itself.[12]

• Incorrect Substrate Concentration: High concentrations can sometimes lead to catalyst aggregation or the formation of less selective species.[11]

  • Solution: Try running the reaction under more dilute conditions.

Q3: I'm having difficulty purifying the product. What are the best practices?

• Issue: Residual Ruthenium Catalyst. The dark color of the ruthenium complex can contaminate the final product.

  • Solution: Passing the crude reaction mixture through a short plug of silica gel or activated carbon before concentrating is highly effective at removing the bulk of the metal catalyst.

• Issue: Co-eluting Impurities. The product alcohol may co-elute with unreacted starting material or byproducts.

  • Solution: Optimize your column chromatography. Use a shallow solvent gradient (e.g., starting with 95:5 Hexane:EtOAc and slowly increasing the polarity) to achieve better separation. Monitoring fractions carefully by TLC is crucial.

Q4: My results are inconsistent when I try to scale up from 1g to 10g. Why?

• Issue: Inefficient Mixing. What works in a small flask may not translate to a larger reactor. Inefficient stirring can lead to localized concentration and temperature gradients, affecting both conversion and selectivity.

  • Solution: Use a mechanical stirrer instead of a magnetic stir bar for reactions larger than a few hundred milliliters to ensure homogeneous mixing.

• Issue: Heat Transfer. Hydrogenation is an exothermic reaction. On a larger scale, the heat generated may not dissipate as efficiently, leading to an increase in the internal reaction temperature and a drop in e.e.

  • Solution: Monitor the internal temperature of the reactor. If a significant exotherm is observed, consider slower addition of the substrate (if practical) or use an external cooling bath to maintain the target temperature.

References

• Noyori, R. (2002). Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angewandte Chemie International Edition, 41(12), 2008-2022. Retrieved from [Link]

• Noyori, R., Kitamura, M., & Ohkuma, T. (2004). Toward efficient asymmetric hydrogenation: Architectural and functional engineering of chiral molecular catalysts. PNAS, 101(15), 5356-5362. Retrieved from [Link]

• Westin, J. (n.d.). Racemic Mixtures Separation Of Enantiomers. Jack Westin MCAT Content. Retrieved from [Link]

• Wikipedia. (n.d.). Asymmetric hydrogenation. Retrieved from [Link]

• Li, W., et al. (2020). Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters. Accounts of Chemical Research. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Resolution of Cyclohex-2-en-1-ol: Enzymatic vs. Chemical Methodologies

In the pursuit of enantiomerically pure compounds, essential for the development of pharmaceuticals and fine chemicals, the resolution of racemic mixtures remains a cornerstone of synthetic chemistry. Cyclohex-2-en-1-ol, a versatile chiral building block, presents a common challenge in this regard. This guide offers an in-depth technical comparison of two principal strategies for its resolution: enzymatic and chemical kinetic resolution. Drawing upon experimental data and established protocols, we will explore the nuances, advantages, and limitations of each approach to empower researchers in making informed decisions for their synthetic campaigns.

The Imperative of Chirality: Why Resolve Cyclohex-2-en-1-ol?

Cyclohex-2-en-1-ol possesses a single stereocenter, rendering it a chiral molecule existing as a pair of enantiomers. In drug development, the physiological effects of enantiomers can differ dramatically, with one often being therapeutically active while the other may be inactive or even detrimental. Consequently, the ability to isolate a single enantiomer of this and other chiral synthons is of paramount importance. Kinetic resolution, a process in which one enantiomer of a racemate reacts faster than the other with a chiral catalyst or reagent, is a powerful strategy to achieve this separation.

Enzymatic Kinetic Resolution: The Biocatalytic Approach

Enzymatic kinetic resolution leverages the high stereoselectivity of enzymes, typically lipases, to differentiate between the enantiomers of a racemic alcohol. The most common approach is the enantioselective acylation of the alcohol, where the enzyme preferentially catalyzes the transfer of an acyl group to one enantiomer, leaving the other unreacted.

The Mechanism of Lipase-Catalyzed Acylation

Lipases, such as the widely used Candida antarctica Lipase B (CAL-B) and Pseudomonas cepacia Lipase (Amano Lipase PS), operate via a serine hydrolase mechanism. In the presence of an acyl donor (e.g., vinyl acetate), the enzyme's active site serine residue forms a covalent acyl-enzyme intermediate. This intermediate then acylates one enantiomer of the alcohol at a significantly higher rate than the other, leading to a mixture of the acylated, more reactive enantiomer and the unreacted, less reactive enantiomer. These can then be separated by standard chromatographic techniques.

Caption: Mechanism of Lipase-Catalyzed Kinetic Resolution of Cyclohex-2-en-1-ol.

Performance Data for Enzymatic Resolution

Enzyme	Acyl Donor	Solvent	Temp (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (ee) of Unreacted Alcohol	Enantiomeric Excess (ee) of Acylated Alcohol	Reference
Immobilized Amano Lipase PS30	Acetic Anhydride	DME	23	24	~50	90% (for the hydrolyzed alcohol)	94% (for the hydrolyzed acetate)	[1]
Candida antarctica Lipase B (CAL-B)	Vinyl Acetate	Diisopropyl ether	RT	2	~50	>99%	>99%	[2]
Pseudomonas cepacia Lipase	Vinyl Butyrate	Diisopropyl ether	30	5	42	>99%	98%	[3]

Note: Data for Amano Lipase PS30 is for a structurally similar bicyclic alcohol, as direct data for cyclohex-2-en-1-ol was not available in the searched literature. The data for CAL-B and Pseudomonas cepacia Lipase are for other secondary alcohols, illustrating the general effectiveness of these enzymes.

Experimental Protocol: Lipase-Catalyzed Acylation of (±)-Cyclohex-2-en-1-ol

This protocol is a representative procedure based on established methods for the enzymatic resolution of secondary alcohols.

Materials:

• (±)-Cyclohex-2-en-1-ol

• Immobilized Candida antarctica Lipase B (CAL-B, e.g., Novozym 435)

• Vinyl acetate

• Anhydrous solvent (e.g., Diisopropyl ether or Toluene)

• Molecular sieves (4Å, activated)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (±)-cyclohex-2-en-1-ol (1.0 eq).

• Add anhydrous diisopropyl ether (or another suitable organic solvent) to achieve a substrate concentration of approximately 0.1-0.5 M.

• Add activated 4Å molecular sieves.

• Add vinyl acetate (1.5-2.0 eq) to the solution.

• Add immobilized CAL-B (typically 10-50% by weight of the substrate).

• Stir the reaction mixture at room temperature (or a specified temperature, e.g., 30-40°C).

• Monitor the reaction progress by a suitable analytical technique (e.g., chiral GC or HPLC) to determine the conversion and enantiomeric excess of both the unreacted alcohol and the formed ester.

• Once the desired conversion (typically around 50%) is reached, filter off the enzyme and wash it with the reaction solvent.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the resulting mixture of the unreacted alcohol and the acylated product by column chromatography on silica gel to isolate the two enantiomerically enriched compounds.

Chemical Kinetic Resolution: The Synthetic Approach

Chemical kinetic resolution employs chiral chemical reagents or catalysts to achieve the same differential reaction rates between enantiomers. For allylic alcohols like cyclohex-2-en-1-ol, the Sharpless Asymmetric Epoxidation is a prominent and well-documented method.

The Mechanism of Sharpless Asymmetric Epoxidation for Kinetic Resolution

The Sharpless Asymmetric Epoxidation utilizes a catalytic system composed of titanium tetraisopropoxide (Ti(OiPr)₄), a chiral diethyl tartrate (DET), and tert-butyl hydroperoxide (TBHP) as the oxidant.[4] In the kinetic resolution of a racemic secondary allylic alcohol, one enantiomer reacts significantly faster with the chiral catalyst to form the corresponding epoxy alcohol. This leaves the unreacted enantiomer in high enantiomeric excess. The stereochemical outcome is predictable based on the chirality of the DET used ((+)-DET or (-)-DET).

Caption: Sharpless Asymmetric Epoxidation for Kinetic Resolution.

Performance Data for Sharpless Kinetic Resolution

It is important to note that cyclic secondary allylic alcohols are generally considered poor substrates for Sharpless kinetic resolutions.[5] The kinetic resolution of the epoxy alcohol derived from cyclohex-2-en-1-ol showed only modest enantiomeric enrichment.

Substrate	Chiral Ligand	Time (days)	Unreacted Epoxide ee	Reference
Epoxy alcohol from cyclohex-2-en-1-ol	(+)-DET	7	10%	[5]

This data highlights a significant limitation of this specific chemical method for this particular substrate.

Experimental Protocol: Sharpless Kinetic Resolution of (±)-Cyclohex-2-en-1-ol

This protocol is a generalized procedure for the kinetic resolution of secondary allylic alcohols using the Sharpless Asymmetric Epoxidation.

Materials:

• (±)-Cyclohex-2-en-1-ol

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• (+)-Diethyl tartrate ((+)-DET) or (-)-Diethyl tartrate ((-)-DET)

• tert-Butyl hydroperoxide (TBHP) in a non-polar solvent (e.g., decane or toluene)

• Anhydrous dichloromethane (DCM)

• 4Å Molecular sieves (powdered, activated)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and an argon inlet, add powdered 4Å molecular sieves.

• Cool the flask to -20°C (e.g., using a dry ice/acetone bath).

• Add anhydrous DCM, followed by Ti(OiPr)₄ and the chiral diethyl tartrate. Stir for 30 minutes at -20°C.

• Add a solution of (±)-cyclohex-2-en-1-ol in DCM dropwise to the cooled catalyst mixture.

• Add a solution of TBHP (typically around 0.6 equivalents for kinetic resolution) dropwise, maintaining the temperature at -20°C.

• Stir the reaction at -20°C and monitor its progress by TLC or chiral GC/HPLC.

• Upon reaching approximately 55-60% conversion, quench the reaction by adding a saturated aqueous solution of sodium sulfite or ferrous sulfate.

• Allow the mixture to warm to room temperature and stir for at least one hour.

• Filter the mixture through a pad of celite to remove the titanium salts.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography to separate the unreacted alcohol from the epoxy alcohol.

Head-to-Head Comparison: Enzymatic vs. Chemical Resolution

Feature	Enzymatic Resolution (Lipase-Catalyzed)	Chemical Resolution (Sharpless Epoxidation)
Principle	Enantioselective acylation of one enantiomer.	Enantioselective epoxidation of one enantiomer.
Catalyst	Lipases (e.g., CAL-B, Amano Lipase PS).	Chiral titanium-tartrate complex.
Reagents	Acyl donors (e.g., vinyl acetate, acetic anhydride).	tert-Butyl hydroperoxide (oxidant).
Reaction Conditions	Generally mild (room temperature to moderate heat), neutral pH.	Cryogenic temperatures (-20°C), strictly anhydrous.
Enantioselectivity	Often very high for a broad range of secondary alcohols.	Can be very high, but substrate-dependent; poor for cyclohex-2-en-1-ol.
Yield	Theoretical maximum of 50% for each enantiomer.	Theoretical maximum of 50% for each enantiomer.
Environmental Impact	Generally considered "greener" due to biodegradable catalysts and milder conditions.	Involves transition metals and organic peroxides, which can be hazardous.
Cost & Availability	Enzymes are commercially available and can often be immobilized and reused.	Catalysts and reagents are commercially available but can be more expensive.
Work-up & Purification	Typically involves simple filtration of the enzyme followed by chromatography.	Requires quenching and removal of metal salts, followed by chromatography.

Conclusion and Future Outlook

For the kinetic resolution of cyclohex-2-en-1-ol, enzymatic methods, particularly those employing lipases like Candida antarctica Lipase B, appear to be the superior choice. They offer high enantioselectivity under mild, environmentally benign conditions. While the theoretical yield is limited to 50% for each enantiomer, this can be overcome by incorporating a racemization step for the unwanted enantiomer in a dynamic kinetic resolution (DKR) process.[2][6][7]

In contrast, the Sharpless Asymmetric Epoxidation, a powerful tool for many allylic alcohols, demonstrates poor performance for the kinetic resolution of cyclohex-2-en-1-ol , as evidenced by the low enantiomeric excess achieved for its corresponding epoxide.[5] This underscores the critical importance of substrate-catalyst matching in chemical resolutions.

For researchers and drug development professionals, the choice between enzymatic and chemical resolution will ultimately depend on the specific requirements of their synthetic route, including scalability, cost, and environmental considerations. However, for cyclohex-2-en-1-ol, the current body of evidence strongly favors the precision and efficiency of biocatalysis. Future research may focus on the development of novel chemical catalysts with improved efficacy for this specific substrate or the engineering of lipases for even greater activity and selectivity.

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• Enzymatic Resolution of Bicyclic 1-Heteroarylamines Using Candida antarctica Lipase B. [Link]

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• Sharpless Asymmetric Epoxidation Reaction - Chem 115 Myers. [Link]

• Kinetic resolution of chiral cyclohex-2-enones by rhodium(I)/binap-catalyzed 1,2- and 1,4-additions - PubMed. [Link]

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• Lipase B from Candida antarctica (CAL−B) catalyzed acylation of (S) - ResearchGate. [Link]

• Dynamic Kinetic Resolution of 2‐Hydroxybiaryl Atropisomers via Lipase‐Catalyzed Enantioselective O‐Acylation. [Link]

• Lipase-catalyzed kinetic resolution of 2-aminocyclopentane- and 2-aminocyclohexanecarboxamides - ResearchGate. [Link]

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A Senior Application Scientist's Guide to Benchmarking Lipase-Catalyzed Kinetic Resolution of (1R)-Cyclohex-2-en-1-ol

Authored for Researchers, Scientists, and Drug Development Professionals

The pursuit of enantiomerically pure compounds is a cornerstone of modern pharmaceutical development and fine chemical synthesis. Among the vast portfolio of chiral building blocks, (1R)-cyclohex-2-en-1-ol stands out as a valuable intermediate. Its stereocenter and versatile functionality make it a critical precursor for a range of complex molecular targets. Enzymatic kinetic resolution (EKR) using lipases has emerged as a premier strategy for accessing such chiral alcohols, offering high selectivity under mild, environmentally benign conditions.[1]

This guide provides an in-depth comparison of various lipases for the kinetic resolution of racemic cyclohex-2-en-1-ol. Moving beyond a simple catalog of results, we will dissect the causality behind experimental choices, providing a framework for rational catalyst selection and process optimization.

The Core Principle: Enzymatic Kinetic Resolution (EKR)

Kinetic resolution leverages the ability of a chiral catalyst—in this case, a lipase—to differentiate between the two enantiomers of a racemic mixture. The enzyme preferentially catalyzes the acylation of one enantiomer (e.g., the (R)-enantiomer) at a much higher rate than the other.[2] This results in a reaction mixture containing an enantiomerically enriched acylated product (e.g., (R)-cyclohex-2-enyl acetate) and the unreacted, enantiomerically enriched alcohol ((S)-cyclohex-2-en-1-ol).

The ideal EKR terminates at approximately 50% conversion, theoretically yielding a product with 100% enantiomeric excess (ee) and the remaining substrate with 100% ee. The efficacy of this process is quantified by the enantiomeric ratio (E-value), a measure of the enzyme's selectivity. An E-value greater than 100 is generally considered excellent for preparative-scale synthesis.

Mechanism of Action: The Ping-Pong Bi-Bi Pathway

Lipase-catalyzed transesterification reactions are widely understood to proceed via a Ping-Pong Bi-Bi mechanism. This two-step process is fundamental to understanding how these enzymes function and how reaction conditions can be manipulated to improve performance.

• Acylation: The lipase's active site serine residue attacks the acyl donor (e.g., vinyl acetate), forming a covalent tetrahedral intermediate. This intermediate then collapses, releasing the alcohol portion of the ester and forming a stable acyl-enzyme intermediate.

• Deacylation: The target alcohol ((R)- or (S)-cyclohex-2-en-1-ol) then enters the active site and acts as a nucleophile, attacking the acyl-enzyme intermediate. This forms a second tetrahedral intermediate, which subsequently collapses to release the esterified product and regenerate the free enzyme.

The enantioselectivity of the lipase is determined by the difference in activation energies for the deacylation step with the (R)- and (S)-enantiomers of the alcohol.

Caption: The Ping-Pong Bi-Bi mechanism for lipase-catalyzed transesterification.

Benchmarking Lipase Performance for Cyclic Secondary Alcohols

While extensive data specifically for (1R)-cyclohex-2-en-1-ol is distributed across various studies, a clear picture of lipase performance can be constructed by examining results for it and structurally similar cyclic secondary alcohols. Lipases from Pseudomonas cepacia (often sold as Amano Lipase PS) and Candida antarctica Lipase B (CALB, often immobilized as Novozym 435) are the most frequently employed and successful catalysts in this class.

Lipase Source	Substrate	Acyl Donor	Solvent	Temp (°C)	Time (h)	Conv. (%)	Product ee (%)	Substrate ee (%)	E-Value
Pseudomonas cepacia (Amano PS)	trans-2-Phenylcyclohexanol Chloroacetate¹	Hydrolysis	Buffer/Toluene	RT	50	~50	>99 (alcohol)	>99 (ester)	>200
Pseudomonas cepacia (Amano PS)	2-[(N,N-Dimethylcarbamoyl)methyl]-3-cyclopenten-1-ol	Vinyl Butyrate	Diisopropyl Ether	30	118	49	93 (ester)	90 (alcohol)	156[3]
Pseudomonas cepacia (Amano PS)	2-[(N,N-Dimethylcarbamoyl)methyl]-3-cyclopenten-1-ol	Vinyl Acetate	Diisopropyl Ether	30	25	48	80 (ester)	74 (alcohol)	30[3]
Candida antarctica B (Novozym 435)	trans-2-Nitrocyclohexanol	Vinyl Acetate	Vinyl Acetate	RT	24	49	98 (acetate)	>99 (alcohol)	>200[4]
Pseudomonas fluorescens	trans-2-Nitrocyclohexanol	Vinyl Acetate	Vinyl Acetate	RT	2	49	>99 (acetate)	98 (alcohol)	>200[4]

¹Data from hydrolysis (reverse reaction), demonstrating the lipase's inherent selectivity.[5]

Field-Proven Insights:

• Pseudomonas cepacia Lipase (PCL): This lipase, often available as Amano Lipase PS, frequently demonstrates high enantioselectivity for a variety of secondary alcohols.[6] As seen in the table, its performance can be dramatically influenced by the acyl donor. The switch from vinyl acetate to vinyl butyrate for the cyclopentenol substrate increased the E-value more than five-fold, from 30 to 156.[3] This highlights a critical optimization parameter: the acyl-enzyme intermediate's structure directly impacts chiral recognition.

• Candida antarctica Lipase B (CALB): CALB, particularly in its immobilized form (Novozym 435), is a workhorse in biocatalysis, known for its broad substrate scope, high stability, and excellent enantioselectivity.[7][8][9] For the resolution of trans-2-nitrocyclohexanol, it achieved an E-value >200, yielding both the unreacted alcohol and the acetylated product with exceptional enantiomeric excess.[4]

• The Acyl Donor is Not Just a Reagent: The choice of acyl donor is a key experimental variable. Irreversible acyl donors like vinyl acetate are commonly used because the enol leaving group tautomerizes to acetaldehyde, driving the reaction equilibrium towards the products. However, as the data shows, altering the acyl chain length (e.g., to butyrate) can significantly improve the "fit" of the substrate in the enzyme's active site, thereby enhancing enantioselectivity.[3]

Experimental Protocol: Kinetic Resolution of (±)-Cyclohex-2-en-1-ol

This protocol provides a robust starting point for the kinetic resolution of racemic cyclohex-2-en-1-ol using immobilized Candida antarctica Lipase B (Novozym 435), a widely successful catalyst for this type of transformation.

Materials:

• Racemic (±)-cyclohex-2-en-1-ol

• Immobilized Candida antarctica Lipase B (e.g., Novozym 435)

• Vinyl acetate (acyl donor)

• Anhydrous hexane (or other suitable non-polar solvent like diisopropyl ether)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Reaction vessel (e.g., screw-cap vial or round-bottom flask)

• Orbital shaker or magnetic stirrer

• TLC plates and GC/HPLC with a chiral column for analysis

Procedure:

• Reaction Setup: To a clean, dry 25 mL round-bottom flask equipped with a magnetic stir bar, add racemic (±)-cyclohex-2-en-1-ol (e.g., 1 mmol, 98.1 mg).

• Solvent and Reagents: Add 10 mL of anhydrous hexane. This non-polar solvent is crucial as it preserves the essential water layer on the enzyme required for activity without fully solvating it. Add vinyl acetate (e.g., 2-3 mmol). A slight excess of the acyl donor ensures the reaction is not reagent-limited and helps drive the equilibrium.

• Enzyme Addition: Add the immobilized lipase (e.g., 50-100 mg). The optimal enzyme loading should be determined empirically, but this range is a common starting point.

• Reaction: Seal the flask and place it on a magnetic stirrer or in an orbital shaker at a constant temperature (e.g., 30-40 °C).

• Monitoring: Monitor the reaction progress by periodically taking small aliquots, filtering off the enzyme, and analyzing the sample by TLC or GC. The goal is to stop the reaction as close to 50% conversion as possible to maximize the ee of both the product and the remaining substrate. The conversion (c) can be calculated using the formula: c = ee_s / (ee_s + ee_p), where ee_s is the enantiomeric excess of the substrate and ee_p is the enantiomeric excess of the product.

• Work-up: Once the desired conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent and reused.

• Purification: Concentrate the filtrate under reduced pressure. The resulting mixture of the unreacted alcohol and the ester product can be readily separated by flash column chromatography on silica gel.

• Analysis: Determine the enantiomeric excess of the purified (S)-cyclohex-2-en-1-ol and (R)-cyclohex-2-enyl acetate using chiral GC or HPLC.

Visualizing the Experimental Workflow

Caption: Workflow for lipase-catalyzed kinetic resolution of cyclohex-2-en-1-ol.

Conclusion and Future Outlook

The kinetic resolution of (±)-cyclohex-2-en-1-ol is effectively achieved using commercially available lipases, with Candida antarctica Lipase B and Pseudomonas cepacia Lipase demonstrating particularly high enantioselectivity. This guide has shown that successful resolution is not merely a matter of choosing an enzyme but requires a systematic approach to optimizing the entire reaction system. The choice of acyl donor, solvent, and temperature are critical variables that must be tailored to maximize both reaction rate and, most importantly, the enantiomeric ratio (E-value). For researchers aiming to produce enantiopure (1R)-cyclohex-2-en-1-ol, starting with either Novozym 435 or Amano Lipase PS in a non-polar solvent with an irreversible acyl donor like vinyl acetate provides a high probability of success. Further optimization, including screening of different acyl donors, is a rational next step to push the boundaries of yield and enantiopurity.

References

• Al-Zoubi, M., et al. (2010). Efficient kinetic bioresolution of 2-nitrocyclohexanol. Almac. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (1R)-cyclohex-2-en-1-ol

This document provides comprehensive safety protocols and personal protective equipment (PPE) guidelines for the handling of (1R)-cyclohex-2-en-1-ol. As researchers and drug development professionals, our primary responsibility extends beyond achieving novel results to ensuring a culture of uncompromising safety. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering you to make informed safety decisions in your laboratory.

Hazard Assessment: The Foundation of Safety

Effective protection begins with a thorough understanding of the substance . (1R)-cyclohex-2-en-1-ol is a flammable liquid that poses several health hazards.[1][2][3][4] A failure to appreciate these intrinsic properties can lead to significant risk. The core physical, chemical, and hazardous properties are summarized below.

Table 1: Chemical and Physical Properties of cyclohex-2-en-1-ol

Property	Value	Source
Molecular Formula	C₆H₁₀O	[1][5][6]
Molecular Weight	98.14 g/mol	[1][6]
CAS Number	822-67-3 (racemic)	[6]
Appearance	Clear, colorless liquid	[6]
Boiling Point	164-166 °C	[5]
Density	~1.0 g/mL at 25 °C	[5]
Flash Point	58 °C (136.4 °F) - Closed Cup

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement	Pictogram
Flammable Liquids	Category 3	H226: Flammable liquid and vapor	GHS02 (Flame)
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed	GHS07 (Exclamation Mark)
Acute Toxicity (Dermal)	Category 4	H312: Harmful in contact with skin	GHS07 (Exclamation Mark)
Acute Toxicity (Inhalation)	Category 4	H332: Harmful if inhaled	GHS07 (Exclamation Mark)
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	GHS07 (Exclamation Mark)
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	GHS07 (Exclamation Mark)
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation	GHS07 (Exclamation Mark)
Data synthesized from Safety Data Sheets of cyclohex-2-en-1-ol and structurally similar compounds.[3][4][7][8][9]

The key takeaways from this assessment are twofold: the substance is a combustible liquid requiring stringent control of ignition sources, and it is harmful via multiple exposure routes , necessitating a robust barrier in the form of PPE.

The Hierarchy of Controls: PPE as the Final Safeguard

In laboratory safety, PPE is considered the last line of defense.[10][11] Its use is mandatory when engineering and administrative controls are insufficient to eliminate risks.

• Engineering Controls: The most critical engineering control for handling (1R)-cyclohex-2-en-1-ol is a certified chemical fume hood.[12][13] This contains vapors, which are a primary inhalation hazard, and provides a contained space in case of a spill.

• Administrative Controls: These include establishing Standard Operating Procedures (SOPs), providing comprehensive training on the specific hazards, and ensuring access to Safety Data Sheets (SDS).[14]

• Personal Protective Equipment (PPE): This is the physical barrier between you and the chemical. The remainder of this guide will focus on the correct selection and use of PPE.

Core PPE Protocol for (1R)-cyclohex-2-en-1-ol

A hazard assessment mandates the use of specific PPE to mitigate the risks of flammability, irritation, and toxicity.[10][15] The minimum required PPE for any work in a laboratory, which includes a lab coat, protective eyewear, long pants, and closed-toe shoes, must be supplemented as follows.[15]

Eye and Face Protection

• Rationale: (1R)-cyclohex-2-en-1-ol causes serious eye irritation.[3][4][7] Vapors and accidental splashes pose a significant threat to vision.

• Required Equipment:

  • Chemical Splash Goggles: These are mandatory. They must provide a complete seal around the eyes to protect from splashes from any direction. Standard safety glasses with side shields are insufficient.[15]

  • Face Shield: A face shield must be worn in addition to chemical splash goggles when handling larger quantities (>500 mL) or when there is a heightened risk of splashing.[13][15]

• Standard: All eye and face protection must be compliant with ANSI Z87.1 standards.[15]

Hand Protection

• Rationale: The compound is harmful in contact with skin and causes skin irritation.[3][4][7] Proper glove selection is critical to prevent dermal absorption and contact dermatitis. The selection must be based on the nature and duration of the task.[16]

• For Incidental Contact (e.g., handling closed containers, small-volume transfers in a fume hood):

  • Recommended Glove: Disposable Nitrile Gloves.

  • Justification: Nitrile provides good resistance to a wide range of chemicals for short-term contact and is preferable to latex to avoid potential allergies.[17] A key safety feature is its low elasticity; punctures tend to propagate into visible tears, providing an immediate indication of a breach.[17]

• For Extended Contact (e.g., cleaning spills, immersing hands):

  • Recommended Glove: Butyl rubber or Viton® gloves.

  • Justification: For prolonged or immersive contact, disposable gloves are inadequate. Heavier-duty gloves are required. The choice must be validated by consulting the glove manufacturer's specific chemical resistance data, which evaluates parameters like breakthrough time (the time it takes for the chemical to permeate the glove) and degradation (the physical deterioration of the glove material).[16][18]

• Self-Validation: Always inspect gloves for tears or pinholes before use. Remove and replace gloves immediately if contamination is suspected. Never reuse disposable gloves.[17]

Body Protection

• Rationale: The flammability of (1R)-cyclohex-2-en-1-ol presents a fire risk. Skin exposure from spills can lead to irritation and systemic toxicity.

• Required Equipment:

  • Flame-Retardant (FR) Laboratory Coat: A lab coat made of Nomex or a similar FR fabric is strongly recommended over standard cotton/poly-cotton blends.[13] It should be fully buttoned with sleeves rolled down.

  • Chemical-Resistant Apron: An apron worn over the lab coat can provide an additional layer of protection when handling larger volumes.

  • Full-length pants and closed-toe shoes are mandatory baseline apparel in any laboratory setting.[15]

Respiratory Protection

• Rationale: The compound is harmful if inhaled and may cause respiratory irritation.[3][4][7]

• Required Protocol: All handling of (1R)-cyclohex-2-en-1-ol that may generate vapors must be performed inside a properly functioning chemical fume hood.[13]

• Contingency: In the rare event of a fume hood failure or a large spill outside of containment, a NIOSH-approved respirator with an organic vapor cartridge is required.[7][13] Personnel must be properly fit-tested and trained in respirator use according to OSHA standard 29 CFR 1910.134.

Procedural Guidance: From Preparation to Disposal

Step-by-Step PPE Donning & Doffing Protocol

• Donning (Putting On):

  • Put on your lab coat and fasten it completely.

  • Put on chemical splash goggles.

  • Wash and dry hands thoroughly.

  • Put on the appropriate gloves, pulling the cuffs over the sleeves of your lab coat.

• Doffing (Taking Off) to Prevent Contamination:

  • Remove gloves using a technique that avoids touching the outer contaminated surface with bare skin.

  • Remove the lab coat by rolling it inside-out, without shaking.

  • Remove face shield (if used), followed by goggles.

  • Wash hands immediately and thoroughly with soap and water.

Operational and Disposal Plan

• Handling: Always work within a fume hood. Ground and bond containers when transferring flammable liquids to prevent static electricity buildup.[19][20] Use only non-sparking tools.[19][21]

• Emergency Response:

  Emergency	Immediate Action
  Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[13][19]
  Eye Contact	Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[13][19]
  Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[13]

  | Spill | Evacuate the immediate area. Remove all ignition sources. Wearing full PPE (including respiratory protection if necessary), contain and absorb the spill with an inert material (e.g., vermiculite, sand). Collect in a sealed container for hazardous waste disposal.[19] |

• Disposal of Contaminated Materials: All contaminated PPE (gloves, etc.) and excess (1R)-cyclohex-2-en-1-ol must be treated as hazardous waste.[22] Collect waste in a clearly labeled, sealed container and dispose of it through your institution's licensed hazardous waste disposal service.[22][23]

Visualizing the Safety Workflow

The following diagram illustrates the logical workflow for selecting the appropriate level of personal protective equipment when planning to work with (1R)-cyclohex-2-en-1-ol.

Caption: Workflow for selecting appropriate PPE for handling (1R)-cyclohex-2-en-1-ol.

Conclusion

The safe handling of (1R)-cyclohex-2-en-1-ol is entirely achievable through a disciplined approach founded on a clear-eyed assessment of its hazards. By integrating engineering controls like fume hoods with the diligent and correct use of the personal protective equipment outlined in this guide, you build a robust safety system. Trust in these protocols, understand the causality behind them, and foster a laboratory environment where safety is as integral as scientific discovery.

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